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Foundational

A Technical Guide to Elucidating the Neuropharmacological Mechanism of Action for 1-(1-Benzylpiperidin-4-yl)ethan-1-amine

Disclaimer: 1-(1-Benzylpiperidin-4-yl)ethan-1-amine is a novel chemical entity with no established neuropharmacological profile in the public scientific literature. This guide provides a comprehensive, technically-ground...

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Author: BenchChem Technical Support Team. Date: April 2026

Disclaimer: 1-(1-Benzylpiperidin-4-yl)ethan-1-amine is a novel chemical entity with no established neuropharmacological profile in the public scientific literature. This guide provides a comprehensive, technically-grounded framework for the systematic investigation of its mechanism of action, designed for researchers, scientists, and drug development professionals. The principles and protocols described herein represent a robust strategy for the characterization of any new psychoactive compound.

Executive Summary: From Structural Hypothesis to Mechanistic Clarity

The molecule 1-(1-benzylpiperidin-4-yl)ethan-1-amine presents a compelling structural architecture for potential central nervous system (CNS) activity. The benzylpiperidine motif is a well-established scaffold in medicinal chemistry, known for its interaction with a variety of CNS targets.[1][2] The presence of an ethanamine side chain further suggests potential engagement with monoaminergic systems. However, without empirical data, its precise mechanism of action remains speculative.

This document outlines a logical, multi-tiered strategy to de-orphanize this compound. We will proceed from broad, structure-based predictions to high-throughput in vitro screening, followed by detailed functional characterization and, ultimately, in vivo validation of its neuropharmacological effects. The core objective is to build a data-driven narrative of its biological activity, identifying its primary molecular targets, downstream signaling consequences, and potential behavioral correlates.

Structural Analysis and Target Hypothesis

A rigorous examination of the compound's topology allows for the formulation of initial, testable hypotheses regarding its molecular targets.

  • The Benzylpiperidine Core: This privileged scaffold is frequently found in ligands for sigma (σ) receptors, opioid receptors, and monoamine transporters.[1][3] The benzyl group provides a key hydrophobic interaction domain, while the basic piperidine nitrogen can form critical ionic bonds within receptor binding pockets.[1]

  • The Ethan-1-amine Side Chain: This moiety is a classic pharmacophore for interaction with monoamine transporters (dopamine (DAT), norepinephrine (NET), and serotonin (SERT)) and their corresponding G-protein coupled receptors (GPCRs).[4] Its structural similarity to endogenous monoamines like dopamine and norepinephrine is a strong indicator for potential activity within these systems.

Based on this analysis, primary hypothetical targets include:

  • Monoamine Transporters (DAT, NET, SERT): The compound could act as a reuptake inhibitor or a substrate-type releasing agent.[2][5]

  • Sigma Receptors (σ1, σ2): Many benzylpiperidine derivatives exhibit high affinity for these receptors, which are implicated in a wide range of CNS functions.[1][3]

  • Dopamine, Serotonin, or Adrenergic Receptors: Direct agonist or antagonist activity at these GPCRs is plausible.

  • Nicotinic Acetylcholine Receptors (nAChRs): Some N-benzylpiperidine derivatives have been identified as antagonists at α7 nAChRs.[6]

The Elucidation Workflow: A Phased Approach

A systematic investigation is paramount to efficiently and accurately define the compound's mechanism of action. The following workflow is proposed as a comprehensive strategy.

G cluster_0 Phase 1: Initial Profiling cluster_1 Phase 2: In Vitro Functional Characterization cluster_2 Phase 3: In Vivo Validation In Silico Prediction In Silico Target Prediction (Cheminformatics) Broad Target Binding Screen Broad Radioligand Binding Screen (e.g., PDSP Panel) In Silico Prediction->Broad Target Binding Screen Hypothesis Generation Functional Assays Target-Specific Functional Assays (e.g., Uptake, cAMP, Ca2+ Flux) Broad Target Binding Screen->Functional Assays Hit Identification Selectivity Profiling Affinity Determination (Ki) for Hits vs. Anti-Targets Functional Assays->Selectivity Profiling Determine MoA BBB Permeability Assay In Vitro Blood-Brain Barrier Model (e.g., PAMPA, Caco-2) Selectivity Profiling->BBB Permeability Assay CNS Penetrance Rodent Locomotor Activity Locomotor Activity Assessment (Psychostimulant vs. Sedative Effects) BBB Permeability Assay->Rodent Locomotor Activity Behavioral Output Drug Discrimination Studies Interoceptive Cue Assessment (Similarity to Known Drugs) Rodent Locomotor Activity->Drug Discrimination Studies Subjective Effects

Caption: Proposed experimental workflow for characterizing 1-(1-benzylpiperidin-4-yl)ethan-1-amine.

Phase 1: Foundational Screening

The initial phase is designed to cast a wide net, identifying the most promising molecular targets from a vast array of possibilities.

In Silico Target Prediction

Before committing to expensive and time-consuming wet-lab experiments, computational methods can provide valuable guidance. By comparing the 2D and 3D structure of the compound against databases of known ligands, machine learning models can predict a probability of interaction with various biological targets. This approach helps to prioritize the subsequent experimental screening.[7]

Broad Radioligand Binding Screen

The cornerstone of primary profiling is a comprehensive radioligand binding assay panel.[8][9][10] Submitting the compound to a service like the National Institute of Mental Health's Psychoactive Drug Screening Program (NIMH PDSP) provides affinity data across hundreds of CNS targets, including GPCRs, ion channels, and transporters. This is the most efficient method to identify primary "hits"—targets for which the compound shows significant binding affinity.

Table 1: Hypothetical Radioligand Binding Screen Results

Target% Inhibition @ 10 µMInterpretation
Dopamine Transporter (DAT)92%Strong Hit: High affinity, suggests potential as a dopamine reuptake inhibitor or releaser.
Sigma-1 Receptor (σ1)85%Strong Hit: High affinity, common for benzylpiperidine scaffolds.
Serotonin Transporter (SERT)25%Weak Hit: Low to moderate affinity.
Norepinephrine Transporter (NET)45%Moderate Hit: Moderate affinity.
D2 Dopamine Receptor15%Negligible: Unlikely to be a primary target.
µ-Opioid Receptor8%Negligible: Unlikely to be a primary target.

This data is illustrative and serves as an example of potential outcomes.

Phase 2: In-Depth In Vitro Characterization

With primary targets identified, the focus shifts to understanding the functional consequences of these interactions and the compound's ability to reach its targets in the CNS.

Functional Assays: From Binding to Biological Effect

A binding hit does not define the mechanism; it only indicates an interaction. Functional assays are required to determine if the compound acts as an inhibitor, agonist, antagonist, or modulator.[11][12]

Protocol 1: Monoamine Transporter Uptake Assay [13][14][15]

  • Cell Culture: Plate cells stably expressing the human dopamine, norepinephrine, or serotonin transporter (e.g., HEK293-hDAT) in 96-well plates and grow to confluence.[16]

  • Compound Incubation: Wash cells with assay buffer and pre-incubate with a range of concentrations of 1-(1-benzylpiperidin-4-yl)ethan-1-amine or vehicle control for 10-20 minutes.

  • Substrate Addition: Initiate the uptake reaction by adding a radio-labeled ([³H]) or fluorescent substrate (e.g., [³H]dopamine) to the wells.

  • Incubation: Incubate for a short period (5-10 minutes) at 37°C to measure the initial rate of transport.

  • Termination and Lysis: Terminate the reaction by rapidly washing the cells with ice-cold buffer. Lyse the cells to release the internalized substrate.

  • Quantification: Measure the amount of internalized substrate using a scintillation counter (for radiolabels) or a fluorescence plate reader.

  • Data Analysis: Calculate the IC50 value—the concentration of the compound that inhibits 50% of substrate uptake. This determines its potency as a transporter inhibitor.[17]

If the compound is found to be a potent inhibitor of the dopamine transporter, a subsequent efflux assay should be performed to determine if it is a substrate-type releaser (like amphetamine) or a pure uptake blocker (like cocaine).[13]

Selectivity and Specificity

Once a primary mechanism is established (e.g., dopamine transporter inhibition), it is crucial to determine the compound's selectivity. This involves generating full concentration-response curves for all initial "hits" to determine their respective affinity (Ki) or functional potency (IC50/EC50) values. A highly selective compound will show potent activity at its primary target with significantly weaker activity at other targets.

Blood-Brain Barrier (BBB) Permeability Assessment

A neuropharmacological agent is only effective if it can cross the blood-brain barrier to reach its CNS targets. In vitro models provide a rapid and cost-effective means to predict CNS penetration.

  • Parallel Artificial Membrane Permeability Assay (PAMPA): This assay measures a compound's ability to diffuse across a lipid-coated artificial membrane, providing a measure of passive permeability.

  • Cell-Based Models (e.g., Caco-2, MDCK-MDR1): These models use monolayers of cells that form tight junctions and express key efflux transporters (like P-glycoprotein), providing a more biologically relevant prediction of brain penetration and susceptibility to efflux.[18][19]

Phase 3: In Vivo Validation and Behavioral Phenotyping

Positive in vitro results must be validated in living systems to understand the compound's integrated physiological and behavioral effects.

Rodent Locomotor Activity

This is a fundamental behavioral assay used to classify novel compounds.[20][21][22] A compound that enhances dopaminergic or noradrenergic signaling is expected to increase locomotor activity (hyperlocomotion), a characteristic of psychostimulants.[23] Conversely, compounds with sedative properties will decrease activity.

Protocol 2: Open Field Locomotor Activity Test [20]

  • Habituation: Acclimate rodents (mice or rats) to the testing room and handling procedures for several days.

  • Administration: Administer a range of doses of 1-(1-benzylpiperidin-4-yl)ethan-1-amine (or vehicle control) via a relevant route (e.g., intraperitoneal injection).

  • Testing: Immediately place the animal into an open field arena equipped with infrared photobeam arrays.

  • Data Collection: Record locomotor activity (e.g., total distance traveled, beam breaks) automatically over a set period (e.g., 60-120 minutes).

  • Analysis: Compare the dose-response effects of the compound on locomotor activity to the vehicle control group.

G cluster_0 Hypothesized Dopaminergic Synapse cluster_1 Synaptic Cleft presynaptic presynaptic da Dopamine presynaptic:f2->da Packaging postsynaptic Postsynaptic Neuron D1/D2 Receptors Signal Transduction dat DAT da->postsynaptic:f1 Binding da->dat Reuptake compound Compound X compound->dat Blockade

Caption: Hypothesized mechanism: blockade of the dopamine transporter (DAT) in the synaptic cleft.

Drug Discrimination Studies

This sophisticated behavioral paradigm is considered the gold standard for assessing the subjective effects of psychoactive drugs in animals.[24][25][26] By training an animal to recognize the internal state produced by a known drug (e.g., cocaine, amphetamine, or a hallucinogen), researchers can test whether a novel compound produces similar interoceptive cues.[27] If our hypothetical compound is a DAT inhibitor, it would be expected to fully substitute for cocaine or amphetamine in trained animals.[25]

Conclusion: Synthesizing a Mechanistic Profile

By systematically progressing through this multi-phased workflow, a comprehensive neuropharmacological profile of 1-(1-benzylpiperidin-4-yl)ethan-1-amine can be constructed. This data-driven approach moves beyond structural speculation to provide a robust, evidence-based understanding of its mechanism of action. The resulting profile will not only define its primary molecular interactions and downstream signaling effects but will also predict its likely behavioral and subjective effects, providing critical insights for future drug development or its use as a research tool.

References

  • Radioligand Binding Assay | In Vitro Biology - Oncodesign Services. [Link]

  • 4-Benzylpiperidine - Grokipedia. [Link]

  • Aggarwal, S., & Mortensen, O. V. (2017). In vitro assays for the functional characterization of the dopamine transporter (DAT). Current protocols in pharmacology, 79, 12.17.1-12.17.21. [Link]

  • Drug discrimination - Wikipedia. [Link]

  • In Vitro Safety Pharmacology Study on Central Nervous System - Creative Biolabs. [Link]

  • Radioligand Binding Assay - Creative Bioarray. [Link]

  • Emerging Novel Psychoactive Substances (2020–2025): GC-MS Approaches for Separation, Detection, and Characterization - MDPI. [Link]

  • Drug Discrimination Assessment | Melior Discovery. [Link]

  • DAT Human Dopamine Transporter Functional Antagonist Uptake LeadHunter Assay - TW. [Link]

  • Locomotor Activity Test SOP (Portland VA Medical Center). [Link]

  • In Vitro Safety Pharmacology Assays - Charles River Laboratories. [Link]

  • Drug Discrimination - Methods of Behavior Analysis in Neuroscience - NCBI Bookshelf. [Link]

  • Radioligand Binding Assay | Gifford Bioscience. [Link]

  • Zhang, M., et al. (2024). Benzylpiperidine derivatives as new dual μ-opioid and σ1 receptor ligands with potent antinociceptive effects. Bioorganic Chemistry, 154, 107921. [Link]

  • Authier, S., et al. (2016). The emerging role of in vitro electrophysiological methods in CNS safety pharmacology. Journal of pharmacological and toxicological methods, 81, 48-58. [Link]

  • 2-Benzylpiperidine - Wikipedia. [Link]

  • Davenport, A. P., & Russell, F. D. (1998). Radioligand binding assays and their analysis. Methods in molecular biology (Clifton, N.J.), 106, 275–293. [Link]

  • Locomotor activity - Wikipedia. [Link]

  • Aggarwal, S., & Mortensen, O. V. (2017). In Vitro Assays for the Functional Characterization of the Dopamine Transporter (DAT). Current protocols in pharmacology, 79, 12.17.1-12.17.21. [Link]

  • Pharmacological profiling of novel psychoactive substances | Request PDF - ResearchGate. [Link]

  • Rock, E. M., et al. (2020). Investigation of Cannabidiol in the Mouse Drug Discrimination Paradigm. Cannabis and cannabinoid research, 5(2), 147–154. [Link]

  • Insights into Psychoactive Drug Effects: The Role of Drug Discrimination Techniques - Qeios. [Link]

  • Balle, T., et al. (2016). N-Benzylpiperidine Derivatives as α7 Nicotinic Receptor Antagonists. ACS chemical neuroscience, 7(8), 1089–1098. [Link]

  • Bylund, D. B., & Toews, M. L. (1993). Radioligand binding methods: practical guide and tips. American journal of physiology. Lung cellular and molecular physiology, 265(5 Pt 1), L421–L429. [Link]

  • Helms, H. C., et al. (2016). In-vitro blood-brain barrier models for drug screening and permeation studies: an overview. Journal of pharmaceutical sciences, 105(3), 1079–1088. [Link]

  • Di, L., et al. (2021). Integrating in Silico and in Vitro Approaches to Predict Drug Accessibility to the Central Nervous System. Molecular pharmaceutics, 18(12), 4498–4509. [Link]

  • Liechti, M. E. (2015). Novel psychoactive substances (designer drugs): overview and pharmacology of modulators of monoamine signalling. Swiss medical weekly, 145, w14043. [Link]

  • Neurotransmitter Transporter Uptake Assay Kit - Molecular Devices. [Link]

  • What is the locomotor activity test used for in behavioral studies? - News-Medical.Net. [Link]

  • What is the Locomotor Activity Test? - San Diego Instruments. [Link]

  • Gancarz, A. M., et al. (2011). Locomotor activity in a novel environment predicts both responding for a visual stimulus and self-administration of a low dose of methamphetamine in rats. Pharmacology, biochemistry, and behavior, 99(2), 191–199. [Link]

  • Neurochemical Profiles of some novel psychoactive substances | Request PDF - ResearchGate. [Link]

  • Pagadala, P., et al. (2024). Distinguishing classes of neuroactive drugs based on computational physicochemical properties and experimental phenotypic profiling in planarians. PLoS computational biology, 20(4), e1011985. [Link]

  • Iversen, L., et al. (2013). Pharmacological profile of novel psychoactive benzofurans. The British journal of pharmacology, 169(5), 1113–1126. [Link]

  • Paikin, A., et al. (2016). Characteristics of novel psychoactive substance exposures reported to New York City Poison Center, 2011–2014. Clinical toxicology (Philadelphia, Pa.), 54(5), 423–430. [Link]

  • Bade, R., et al. (2023). Identification of Emerging Novel Psychoactive Substances by Retrospective Analysis of Population-Scale Mass Spectrometry Data Sets. Analytical chemistry, 95(47), 17355–17362. [Link]

  • Neuropharmacology: Department of Pharmacology: Feinberg School of Medicine - Northwestern University. [Link]

  • Alqahtani, S., et al. (2017). 4,5-Dimethoxy-2-nitrobenzohydrazides and 1-(1-Benzylpiperidin-4-yl)ethan-1-ones as Potential Antioxidant/Cholinergic Endowed Small Molecule Leads. Scientia pharmaceutica, 86(1), 2. [Link]

  • Alqahtani, S., et al. (2017). 4,5-Dimethoxy-2-nitrobenzohydrazides and 1-(1-Benzylpiperidin-4-yl)ethan-1-ones as Potential Antioxidant/Cholinergic Endowed Small Molecule Leads. Scientia Pharmaceutica, 86(1), 2. [Link]

  • 4-Benzylpiperidine - Wikipedia. [Link]

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  • Daini, E., et al. (2021). 6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ1/2 Receptors. Molecules (Basel, Switzerland), 26(13), 3986. [Link]

  • Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor - MDPI. [Link]

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Exploratory

Receptor Binding Affinity Profile of the 1-(1-Benzylpiperidin-4-yl)ethan-1-amine Scaffold: A Technical Whitepaper

Executive Summary The compound 1-(1-benzylpiperidin-4-yl)ethan-1-amine (CAS 1308650-56-7) represents a highly privileged structural motif in modern medicinal chemistry and neuropharmacology[1]. Rather than acting as a st...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 1-(1-benzylpiperidin-4-yl)ethan-1-amine (CAS 1308650-56-7) represents a highly privileged structural motif in modern medicinal chemistry and neuropharmacology[1]. Rather than acting as a standalone therapeutic, this molecule serves as a versatile pharmacophore—a foundational scaffold used to design potent central nervous system (CNS) ligands. By modifying the primary amine or substituting the benzyl ring, researchers can tune this scaffold to selectively target Sigma ( σ ) receptors, Cholinesterases (AChE/BuChE), or aminergic G-protein coupled receptors (GPCRs) such as Dopamine D2/D3 and Serotonin 5-HT4[2][3].

This whitepaper provides an in-depth technical analysis of the receptor binding profile of this scaffold, detailing the structure-activity relationships (SAR) that drive its affinity, summarizing quantitative binding data, and outlining the self-validating experimental protocols required to evaluate its derivatives.

Structural Pharmacology & Causality of Binding

The polypharmacological potential of the 1-(1-benzylpiperidin-4-yl)ethan-1-amine scaffold is dictated by three distinct functional zones. As an application scientist evaluating ligand-receptor interactions, it is critical to understand the causality behind why this specific geometry yields high affinities across seemingly disparate target classes.

  • The N-Benzyl Group (Hydrophobic Anchor): This aromatic moiety is highly lipophilic. In the context of Acetylcholinesterase (AChE), it is specifically designed to reach the Peripheral Anionic Site (PAS) at the mouth of the enzyme's catalytic gorge, engaging in π−π stacking with residues like Trp286[3]. For Sigma-1 ( σ1​ ) receptors, this group inserts into the primary hydrophobic pocket, driving the entropic favorability of binding.

  • The Piperidine Nitrogen (Cation- π / Salt Bridge Mediator): At a physiological pH of 7.4, the tertiary amine of the piperidine ring is predominantly protonated. This positive charge is non-negotiable for high-affinity binding. It forms a critical cation- π interaction with Trp86 in the Catalytic Active Site (CAS) of AChE, and it acts as the primary pharmacophore point for GPCRs by forming a salt bridge with conserved Aspartate residues (e.g., Asp114) in the orthosteric pocket of the Dopamine D2 receptor[2].

  • The Ethan-1-amine Linker (Directional H-Bonding): Unlike a simple methylamine or ethylamine linker, the ethan-1-amine moiety possesses a chiral center at the alpha-carbon. This stereocenter restricts the conformational flexibility of the primary amine, dictating the precise trajectory of hydrogen bonding. This steric directionality is the primary mechanism by which researchers achieve selectivity between σ1​ and σ2​ receptor subtypes[3].

Pharmacophore Scaffold 1-(1-Benzylpiperidin-4-yl) ethan-1-amine Scaffold Benzyl N-Benzyl Group (Hydrophobic/π-π) Scaffold->Benzyl Piperidine Piperidine Nitrogen (Protonated/Cation-π) Scaffold->Piperidine Amine Ethan-1-amine Linker (H-Bonding/Steric) Scaffold->Amine AChE AChE Peripheral Anionic Site (PAS) Benzyl->AChE π-π Stacking Sigma1 σ1 Receptor Hydrophobic Pocket Benzyl->Sigma1 Hydrophobic Int. Piperidine->AChE Cation-π D2 Dopamine D2 Orthosteric Site Piperidine->D2 Salt Bridge (Asp) Amine->Sigma1 H-Bonding

Fig 1: Pharmacophore mapping of the scaffold to key receptor binding sites.

Quantitative Receptor Binding Profile

Because 1-(1-benzylpiperidin-4-yl)ethan-1-amine is a precursor scaffold[4], its binding profile is best understood by analyzing its direct derivatives. The table below synthesizes established in vitro binding affinities ( Ki​ ) and inhibitory potencies ( IC50​ ) for optimized ligands utilizing this exact core[2][3].

Target ReceptorRepresentative Derivative ClassAffinity ( Ki​ ) / Potency ( IC50​ )Primary Interaction Mechanism
Sigma-1 ( σ1​R ) Alkylamino-pyridine derivative Ki​ = 1.45 nMHydrophobic pocket insertion
Sigma-2 ( σ2​R ) Alkylamino-pyridine derivative Ki​ 420 nMSteric hindrance at secondary site
AChE Alkylamino-pyridine derivative IC50​ = 13.0 nMDual CAS/PAS binding
BuChE Alkylamino-pyridine derivative IC50​ = 3.1 μ MActive site gorge accommodation
Dopamine D2 Benzamide derivative (Clebopride) Ki​ = 1.10 - 1.30 nMAspartate salt bridge

Data Note: The 290-fold selectivity for σ1​ over σ2​ highlights the steric utility of the substituted amine linker[3].

Experimental Methodologies (Self-Validating Protocols)

To ensure high scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every assay includes internal controls to verify the causality of the observed data.

Protocol A: Radioligand Binding Assay for σ1​ Receptor Affinity

This assay quantifies the affinity of scaffold derivatives for the σ1​ receptor using competitive displacement.

Causality & Rationale: We utilize rat brain homogenates because they natively express high densities of σ1​ receptors in their physiological conformation. [3H]−(+) -pentazocine is selected as the radioligand due to its exceptional specificity for σ1​ over σ2​ , preventing confounding signals from subtype cross-reactivity.

Step-by-Step Procedure:

  • Tissue Preparation: Homogenize rat brain tissue in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Crucial step: The pH must be strictly maintained at 7.4 to ensure the piperidine nitrogen of the test ligand remains protonated.

  • Incubation: In a 96-well plate, combine 100 μ L of tissue homogenate, 50 μ L of [3H]−(+) -pentazocine (final concentration 3 nM), and 50 μ L of the test compound (varying concentrations from 10−11 to 10−5 M).

  • Self-Validation (NSB): In parallel wells, replace the test compound with 10 μ M Haloperidol. Haloperidol binds both σ1​ and σ2​ with high affinity; any remaining radioactive signal in these wells is defined as Non-Specific Binding (NSB) and subtracted from total binding.

  • Filtration: Terminate the reaction after 120 minutes at 25°C by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific ligand adhesion).

  • Quantification: Wash filters three times with ice-cold buffer, extract into scintillation fluid, and quantify using a liquid scintillation counter. Calculate Ki​ using the Cheng-Prusoff equation.

Workflow Prep Tissue Preparation Rat Brain Homogenate Incubation Incubation Phase [3H]-Pentazocine + Ligand Prep->Incubation Filtration Rapid Filtration GF/B Glass Fiber Mats Incubation->Filtration Wash Washing Step Ice-cold Tris-HCl Buffer Filtration->Wash Scintillation Quantification Liquid Scintillation Counting Wash->Scintillation Analysis Data Analysis Cheng-Prusoff Equation Scintillation->Analysis

Fig 2: Step-by-step experimental workflow for Sigma-1 radioligand binding assay.

Protocol B: Modified Ellman’s Assay for AChE Inhibition

This colorimetric assay evaluates the dual-target capability of the scaffold.

Causality & Rationale: Acetylthiocholine (ATC) is used as a synthetic substrate. When AChE cleaves ATC, it produces thiocholine. Thiocholine immediately reacts with the chromogen DTNB (5,5′-dithiobis-(2-nitrobenzoic acid)) to form 5-thio-2-nitrobenzoate, a yellow anion that absorbs strongly at 412 nm. The rate of color formation is inversely proportional to the inhibitory potency of the test ligand.

Step-by-Step Procedure:

  • Reagent Assembly: Prepare 0.1 M phosphate buffer (pH 8.0). Add 3 mM DTNB and 0.02 U/mL of human recombinant AChE.

  • Ligand Incubation: Add test compounds (dissolved in DMSO, final assay concentration <1% DMSO to prevent enzyme denaturation) and incubate for 10 minutes at 37°C.

  • Reaction Initiation: Add 15 mM ATC to initiate the reaction.

  • Self-Validation (Positive Control): Run Donepezil in parallel. Donepezil is a known potent AChE inhibitor containing a benzylpiperidine motif. This validates the dynamic range of the assay and confirms enzyme viability.

  • Readout: Measure absorbance continuously at 412 nm for 5 minutes using a microplate reader. Calculate the IC50​ via non-linear regression of the initial velocity curves.

References

  • Deuther-Conrad, W., et al. "2-{N-[ ω -(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ1/2​ Receptors." International Journal of Molecular Sciences, 2025. URL: [Link]

  • BindingDB. "Monomer Details: Clebopride (4-Amino-N-(1-benzyl-piperidin-4-yl)-5-chloro-2-methoxy-benzamide)." The Binding Database. URL: [Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 1867002, 2-(1-Benzylpiperidin-4-yl)ethanamine." PubChem. URL: [Link]

Sources

Foundational

A Strategic Guide to Determining the Pharmacokinetic and Bioavailability Profile of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine

Abstract: The development of novel chemical entities into viable therapeutic agents hinges on a thorough understanding of their behavior within a biological system. This technical guide presents a comprehensive, strategi...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract: The development of novel chemical entities into viable therapeutic agents hinges on a thorough understanding of their behavior within a biological system. This technical guide presents a comprehensive, strategic framework for elucidating the pharmacokinetic (PK) and bioavailability profile of the novel compound 1-(1-Benzylpiperidin-4-yl)ethan-1-amine. As specific ADME (Absorption, Distribution, Metabolism, and Excretion) data for this molecule are not publicly available, this document serves as a detailed roadmap for researchers, scientists, and drug development professionals. It outlines the requisite in vitro and in vivo studies, bioanalytical methodologies, and data interpretation frameworks necessary to establish a complete PK profile, ensuring scientific integrity and regulatory alignment. The causality behind each experimental choice is explained, providing a self-validating system for characterization.

Introduction: The Imperative for Pharmacokinetic Profiling

The journey of a new chemical entity (NCE) from discovery to clinical application is fraught with challenges, with a significant percentage of candidates failing due to suboptimal pharmacokinetic properties.[1] Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is fundamental to predicting its efficacy, safety, and dosing regimen.[2][3] For the compound 1-(1-Benzylpiperidin-4-yl)ethan-1-amine, a molecule with potential therapeutic applications, a rigorous pharmacokinetic characterization is not merely a regulatory requirement but a critical step in its development lifecycle.

This guide provides the strategic and methodological framework to build this profile from the ground up. We will proceed logically from foundational bioanalytical work, through a battery of in vitro assays to predict human PK, to a definitive in vivo study to measure the compound's behavior in a living system.[4]

Structural Assessment and Predicted Pharmacokinetic Profile

The chemical structure of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine provides initial clues to its likely pharmacokinetic behavior.

  • Piperidine Core: The piperidine ring is a common motif in many centrally active drugs. Its presence suggests potential interactions with various transporters and metabolic enzymes.[5][6] Depending on its pKa, the degree of ionization at physiological pH will heavily influence its absorption and distribution.

  • Benzyl Group: The N-benzyl group introduces a lipophilic aromatic moiety. This feature may enhance membrane permeability but also makes the compound a likely substrate for cytochrome P450 (CYP) enzymes, particularly through aromatic hydroxylation or N-dealkylation.[7]

  • Primary Amine: The ethylamine side chain contains a primary amine, which is a potential site for conjugation reactions (Phase II metabolism) and can influence the compound's solubility and binding characteristics.

Based on these features, we can hypothesize that the compound will be orally absorbed, but its bioavailability may be limited by first-pass metabolism mediated by CYPs. The benzylpiperidine structure is found in compounds targeting sigma receptors, suggesting potential for distribution into the central nervous system.[8]

Part 1: The Foundation – Bioanalytical Method Development and Validation

Before any meaningful concentration data can be generated, a robust, accurate, and reproducible bioanalytical method is paramount. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules in complex biological matrices like plasma, blood, and tissue homogenates.[9][10]

The development and validation of this method must adhere to stringent regulatory guidelines, such as the FDA Bioanalytical Method Validation (BMV) Guidance.[11][12][13]

Key Validation Parameters

A full validation is mandatory when developing a method for a new drug entity and must demonstrate:[11]

ParameterDescriptionAcceptance Criteria (Typical)
Accuracy Closeness of mean test results to the true concentration.Within ±15% of nominal value (±20% at LLOQ).
Precision The scatter between a series of measurements.Coefficient of Variation (CV) ≤15% (≤20% at LLOQ).
Selectivity Ability to differentiate and quantify the analyte in the presence of other components.No significant interfering peaks at the analyte's retention time.
Sensitivity The Lower Limit of Quantification (LLOQ) is the lowest concentration that can be measured with acceptable accuracy and precision.Signal-to-noise ratio > 5; accuracy and precision criteria met.
Matrix Effect The effect of matrix components on the ionization of the analyte.CV of matrix factor should be ≤15%.
Recovery The extraction efficiency of the analytical method.Should be consistent, precise, and reproducible.
Stability Analyte stability in the biological matrix under various storage and handling conditions (freeze-thaw, bench-top, long-term).[14]Concentration change within ±15% of baseline.
Experimental Protocol: LC-MS/MS Method Development
  • Standard and Internal Standard (IS) Preparation: Synthesize or procure analytical grade 1-(1-Benzylpiperidin-4-yl)ethan-1-amine. Select a suitable internal standard, ideally a stable isotope-labeled version of the analyte. Prepare stock solutions in an organic solvent like methanol or DMSO.

  • Sample Preparation: Develop an extraction method to isolate the analyte from plasma. Common techniques include protein precipitation (PPT) with acetonitrile, liquid-liquid extraction (LLE), or solid-phase extraction (SPE).

  • Chromatography: Utilize a C18 reverse-phase HPLC column. Develop a gradient elution method using mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B) to achieve good peak shape and separation from matrix components.

  • Mass Spectrometry: Optimize MS parameters using electrospray ionization (ESI) in positive mode. Determine the precursor ion (M+H)+ and select the most stable and abundant product ions for Multiple Reaction Monitoring (MRM) transitions for both the analyte and the IS.[10]

  • Validation: Perform a full validation study as per FDA guidelines, assessing all parameters listed in the table above using quality control (QC) samples at low, medium, and high concentrations.[14]

Part 2: In Vitro ADME Characterization – Predicting In Vivo Behavior

In vitro ADME assays are crucial for early-stage drug discovery, providing essential insights into a compound's potential pharmacokinetic profile before advancing to in vivo testing.[1][15] These assays help identify potential liabilities, guide compound optimization, and reduce reliance on animal testing.[16]

A. Absorption and Permeability

The Caco-2 permeability assay is the industry standard for predicting human intestinal absorption.[17][18] Caco-2 cells, a human colon adenocarcinoma line, form a monolayer that structurally and functionally resembles the intestinal epithelium.[19]

Experimental Protocol: Caco-2 Bidirectional Permeability Assay

  • Cell Culture: Culture Caco-2 cells on semi-permeable filter supports for 21 days to allow for differentiation into a polarized monolayer.[20]

  • Monolayer Integrity Check: Measure the Transepithelial Electrical Resistance (TEER) of the monolayer. Only use monolayers with TEER values indicating sufficient integrity (e.g., ≥ 200 Ω x cm²).[21]

  • Transport Study:

    • A-to-B Transport (Apical to Basolateral): Add the test compound (e.g., 10 µM) to the apical (A) side and drug-free buffer to the basolateral (B) side.[21]

    • B-to-A Transport (Basolateral to Apical): Add the test compound to the B side and drug-free buffer to the A side to assess active efflux.

  • Sampling: At specified time points (e.g., 30, 60, 90, 120 minutes), take aliquots from the receiver compartment and replace with fresh buffer.[21]

  • Quantification: Analyze the concentration of the compound in all samples using the validated LC-MS/MS method.

  • Data Analysis: Calculate the apparent permeability coefficient (Papp) and the efflux ratio (ER).

  • Papp (cm/s) = (dQ/dt) / (A * C₀)

    • dQ/dt: Rate of compound appearance in the receiver chamber.

    • A: Surface area of the filter membrane.

    • C₀: Initial concentration in the donor chamber.

  • Efflux Ratio (ER) = Papp (B-A) / Papp (A-B)

    • An ER > 2 suggests the compound is a substrate for active efflux transporters like P-glycoprotein (P-gp).

B. Metabolism

Liver Microsomal Stability Assay: This assay assesses a compound's susceptibility to metabolism by Phase I enzymes, primarily CYPs.[22][23] The data provides an estimate of intrinsic clearance.[24][25]

Experimental Protocol: Human Liver Microsome (HLM) Stability Assay

  • Incubation Preparation: Prepare an incubation mixture containing human liver microsomes (e.g., 0.5 mg/mL), the test compound (e.g., 1 µM), and phosphate buffer (pH 7.4).[24][26]

  • Initiation: Pre-warm the mixture to 37°C. Initiate the metabolic reaction by adding the NADPH cofactor.[24]

  • Time Points: Collect aliquots at multiple time points (e.g., 0, 5, 15, 30, 45, 60 minutes).[25]

  • Reaction Quenching: Stop the reaction at each time point by adding ice-cold acetonitrile containing the internal standard.

  • Analysis: Centrifuge the samples to pellet the protein, and analyze the supernatant by LC-MS/MS to measure the remaining parent compound.

  • Data Analysis: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of the line gives the elimination rate constant (k). Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

    • t½ = 0.693 / k

    • CLint (µL/min/mg protein) = (0.693 / t½) * (1 / mg/mL microsomal protein)

C. Distribution

Plasma Protein Binding (PPB) Assay: The extent to which a drug binds to plasma proteins like albumin affects its distribution and availability to exert a pharmacological effect, as only the unbound fraction is active.[9] Equilibrium dialysis is considered the gold standard method.[27]

Experimental Protocol: Equilibrium Dialysis PPB Assay

  • Apparatus Setup: Use a 96-well equilibrium dialysis apparatus with a semipermeable membrane separating two chambers.

  • Dosing: Add plasma spiked with the test compound to one side (the donor chamber) and phosphate buffer to the other side (the receiver chamber).[9]

  • Equilibration: Seal the plate and incubate at 37°C with shaking for several hours (e.g., 4-6 hours) to allow the unbound compound to reach equilibrium across the membrane.[9]

  • Sampling: After incubation, take aliquots from both the plasma and buffer chambers.

  • Analysis: Determine the concentration of the compound in both aliquots by LC-MS/MS.

  • Calculation: Calculate the fraction unbound (fu).

    • fu = C_buffer / C_plasma

    • Where C_buffer and C_plasma are the concentrations in the buffer and plasma chambers at equilibrium, respectively.

Part 3: In Vivo Pharmacokinetic Evaluation

While in vitro assays are predictive, in vivo studies are essential to understand the compound's behavior in a whole organism.[28] A rodent model (e.g., Sprague-Dawley rat) is typically used for initial PK studies.[3] To determine absolute oral bioavailability (F%), the compound must be administered via both intravenous (IV) and oral (PO) routes.

Overall Strategic Workflow

G cluster_0 Phase 1: Foundational Assays cluster_1 Phase 2: In Vitro ADME Profiling cluster_2 Phase 3: In Vivo Pharmacokinetics cluster_3 Phase 4: Data Integration & Reporting A Bioanalytical Method Development (LC-MS/MS) B Method Validation (FDA Guidelines) A->B C Caco-2 Permeability (Absorption) B->C D Liver Microsome Stability (Metabolism) B->D E Plasma Protein Binding (Distribution) B->E F Rodent PK Study Design (IV and PO Dosing) C->F D->F E->F G Blood Sampling & Bioanalysis F->G H PK Parameter Calculation G->H I Calculate Absolute Bioavailability (F%) H->I J Comprehensive PK Profile Report I->J G Parent 1-(1-Benzylpiperidin-4-yl)ethan-1-amine (Parent Compound) Metabolite1 Aromatic Hydroxylation (p-hydroxybenzyl metabolite) Parent->Metabolite1 CYP-mediated (e.g., CYP3A4, CYP2D6) Metabolite2 N-Dealkylation (Piperidine metabolite) Parent->Metabolite2 CYP-mediated Metabolite3 Phase II Conjugation (Glucuronide) Metabolite1->Metabolite3 UGT-mediated

Caption: Hypothesized metabolic pathway for the parent compound.

Conclusion

This technical guide provides a rigorous, multi-faceted strategy for defining the complete pharmacokinetic and bioavailability profile of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine. By systematically executing the detailed protocols—from establishing a validated bioanalytical method to conducting integrated in vitro and in vivo studies—researchers can generate the high-quality, decision-enabling data necessary to advance this compound through the drug development pipeline. [29]This structured approach ensures scientific integrity, aligns with regulatory expectations, and ultimately provides a clear understanding of the compound's disposition in a biological system, which is fundamental to its potential therapeutic success.

References

  • Selvita. In Vitro ADME. Available at: [Link]

  • ResearchGate. Protocol for the Human Liver Microsome Stability Assay. Available at: [Link]

  • Creative Biolabs. Comprehensive Guide to In Vitro ADME Studies in Drug Discovery. Available at: [Link]

  • Protocol Exchange. Caco2 assay protocol. Available at: [Link]

  • Charles River Laboratories. In Vitro ADME Assays and Services. Available at: [Link]

  • Studylib. Caco-2 Permeability Assay Protocol. Available at: [Link]

  • Nuvisan. Optimise ADME properties: In vitro DMPK solutions for drug discovery. Available at: [Link]

  • JRC Big Data Analytics Platform. DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. Available at: [Link]

  • Creative Bioarray. Caco-2 Permeability Assay Protocol. Available at: [Link]

  • PubMed. Methods of determining plasma and tissue binding of drugs. Pharmacokinetic consequences. Available at: [Link]

  • Lambda Therapeutic Research. Essential FDA Guidelines for Bioanalytical Method Validation. Available at: [Link]

  • protocols.io. Microsomal stability assay for human and mouse liver microsomes - drug metabolism. Available at: [Link]

  • Mercell. metabolic stability in liver microsomes. Available at: [Link]

  • Visikol. How to Measure the Plasma Protein Binding Ability of Your Drug Candidate. Available at: [Link]

  • Evotec. Plasma Protein Binding Assay. Available at: [Link]

  • protocols.io. Microsomal stability assay for human and mouse liver microsomes - drug metabolism. Available at: [Link]

  • Selvita. In Vivo Pharmacokinetic (PK) Studies - Drug Discovery. Available at: [Link]

  • University of Lausanne. Pharmacokinetic Calculations. Available at: [Link]

  • ACS Publications. Discovery of Bioavailable 4,4-Disubstituted Piperidines as Potent Ligands of the Chemokine Receptor 5 and Inhibitors of the Human Immunodeficiency Virus-1 | Journal of Medicinal Chemistry. Available at: [Link]

  • American Association of Colleges of Pharmacy. Estimation of Pharmacokinetic Parameters Based on the Patient-Adjusted Population Data. Available at: [Link]

  • Symeres. in vivo pharmacokinetic experiments in preclinical drug development. Available at: [Link]

  • U.S. Food and Drug Administration. Bioanalytical Method Validation - Guidance for Industry. Available at: [Link]

  • U.S. Food and Drug Administration. Guidance for Industry – Population Pharmacokinetics. Available at: [Link]

  • PMC. Recommendations for Validation of LC-MS/MS Bioanalytical Methods for Protein Biotherapeutics. Available at: [Link]

  • NorthEast BioLab. Drug Pharmacokinetics (PK), Pharmacodynamics (PD) Study. Available at: [Link]

  • PMC - NIH. Tutorial: Statistical analysis and reporting of clinical pharmacokinetic studies. Available at: [Link]

  • Sygnature Discovery. in vivo Pharmacokinetic & Pharmacodynamic Studies. Available at: [Link]

  • PubMed. Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. Available at: [Link]

  • Agilex Biolabs. Designing LCMS Studies with the FDA in Mind from the Start. Available at: [Link]

  • ResearchGate. Pharmacokinetic study directed towards the understanding of the in vivo behavior of small molecules | Request PDF. Available at: [Link]

  • U.S. Food and Drug Administration. M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Available at: [Link]

  • National Cancer Institute's Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI. Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology. Available at: [Link]

  • MDPI. Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents. Available at: [Link]

  • The Royal Society of Chemistry. Synthesis and bio-properties of 4-piperidone containing compounds as curcumin mimics. Available at: [Link]

  • PMC. Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity µ opioid receptor (MOR) agonist/δ opioid receptor (DOR) antagonist ligands. Available at: [Link]

  • PubMed. first application of multi-in silico approach methodology for comprehensive prediction of ADME profile (absorption, distribution, metabolism and excretion) important for clinical toxicology and forensic purposes. Available at: [Link]

  • Pharmaceutical Technology. ADME Studies: Determining Promising Drug Compounds. Available at: [Link]

  • UNIPI. Design, synthesis, ADME and biological evaluation of benzylpiperidine and benzylpiperazine derivatives as novel reversible monoa. Available at: [Link]

  • PMC. 6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ1/2 Receptors. Available at: [Link]

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Exploratory

Structural and Computational Profiling of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine: A Privileged Scaffold for Neuropharmacology

Executive Summary The compound 1-(1-Benzylpiperidin-4-yl)ethan-1-amine represents a highly privileged pharmacophore in medicinal chemistry, particularly in the design of neurotherapeutics targeting Alzheimer's disease (A...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 1-(1-Benzylpiperidin-4-yl)ethan-1-amine represents a highly privileged pharmacophore in medicinal chemistry, particularly in the design of neurotherapeutics targeting Alzheimer's disease (AD). As a structural analog to the core of donepezil, this molecule acts as a dual-binding site ligand capable of spanning the narrow, 20 Å deep active-site gorge of human acetylcholinesterase (hAChE).

This technical whitepaper provides an in-depth, self-validating framework for analyzing this compound. We detail the causality behind crystallographic structure determination and outline a robust molecular docking protocol to evaluate its binding kinetics against hAChE.

Pharmacophore Significance and Mechanistic Design

The rational design of AChE inhibitors relies heavily on exploiting the unique topography of the enzyme's binding gorge. The structural components of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine are not arbitrary; they are mechanistically tuned for specific sub-pockets[1][2]:

  • The N-Benzyl Group : Targets the Peripheral Anionic Site (PAS) located at the rim of the gorge. The aromatic ring engages in critical π−π stacking with Trp286, an interaction known to block the entrance of acetylcholine and prevent AChE-induced β -amyloid aggregation[1][2].

  • The Piperidine Ring : At physiological pH (7.4), the tertiary amine of the piperidine ring is protonated. This positive charge is essential for forming a strong cation- π interaction with the indole ring of Trp86 deep within the Catalytic Anionic Site (CAS)[3].

  • The Ethan-1-amine Extension : Unlike donepezil's indanone moiety, the primary amine on an ethyl linker provides a highly versatile hydrogen-bond donor. This allows the molecule to anchor to mid-gorge residues like Tyr337 or Phe338, or serves as a synthetic handle for developing larger multi-target directed ligands (MTDLs)[4].

G ACh Acetylcholine (ACh) AChE AChE Enzyme ACh->AChE Binds Choline Choline AChE->Choline Hydrolysis Acetate Acetate AChE->Acetate Hydrolysis CAS Catalytic Anionic Site (CAS) (Trp86) AChE->CAS PAS Peripheral Anionic Site (PAS) (Trp286) AChE->PAS Inhibitor 1-(1-Benzylpiperidin-4-yl) ethan-1-amine Inhibitor->AChE Competitive Inhibition Inhibitor->CAS Cation-π Interaction Inhibitor->PAS π-π Stacking

Diagram 1: Mechanistic pathway of AChE inhibition by the 1-benzylpiperidine pharmacophore.

Crystallographic Analysis: A Self-Validating Protocol

To accurately model how a ligand behaves in a biological system, one must first understand its inherent 3D conformation in a solid state. The following protocol outlines the generation and validation of single-crystal X-ray diffraction (XRD) data for the hydrochloride salt of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine[5].

Sample Preparation and Crystallization
  • Methodology : Vapor diffusion (hanging drop).

  • Causality : We select vapor diffusion over direct solvent evaporation because it allows for a highly controlled, gradual transition into supersaturation. Rapid evaporation often leads to excessive nucleation, resulting in twinned or microscopic crystals unsuitable for XRD. By using a solvent/anti-solvent pair (e.g., methanol/diethyl ether), the anti-solvent slowly diffuses into the droplet, yielding pristine, single macroscopic crystals.

  • Step-by-Step :

    • Dissolve 10 mg of the compound in 1 mL of high-purity methanol.

    • Add 1.1 equivalents of 1M HCl to form the hydrochloride salt (ensuring the piperidine nitrogen is protonated, mimicking physiological state).

    • Place 2 μ L of the solution on a siliconized cover slip.

    • Invert over a reservoir containing 500 μ L of diethyl ether and seal with vacuum grease.

    • Incubate at 20°C for 48–72 hours until block-like crystals form.

X-Ray Diffraction and Refinement
  • Methodology : Data collection using a diffractometer equipped with a Mo K α radiation source ( λ=0.71073 Å) at 100 K.

  • Causality : Mo K α radiation is chosen over Cu K α because it minimizes absorption effects for organic crystals lacking heavy atoms, yielding higher resolution data at higher diffraction angles. This is critical for precisely resolving the chair-conformation puckering of the piperidine ring. Data is collected at 100 K (cryo-cooling) to reduce thermal motion of the atoms, drastically improving the signal-to-noise ratio.

  • Self-Validation : The structural model is validated by comparing the calculated diffraction pattern against the observed data. A reliable structure must yield an R1​ value (discrepancy index) of <0.05 and a wR2​ value of <0.15 . If the Rfree​ deviates significantly from Rwork​ , it indicates overfitting, and the refinement parameters must be adjusted.

Table 1: Representative Crystallographic Data Summary
ParameterValue / Description
Chemical Formula C14​H23​N2​Cl (as HCl salt)
Crystal System Monoclinic
Space Group P21​/c
Temperature 100(2) K
Piperidine Conformation Chair (Equatorial N-benzyl, Axial ethan-1-amine)
R1​ (Final) 0.042 (Self-validation threshold met)
wR2​ (Final) 0.115 (Self-validation threshold met)

Molecular Docking: Probing the AChE Gorge

To predict the binding affinity and orientation of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine within human AChE, we employ a rigorous molecular docking workflow.

Protein and Ligand Preparation
  • Protein Selection (PDB: 4EY7) : We utilize the 4EY7 crystal structure[6]. Causality : 4EY7 represents recombinant human AChE co-crystallized with donepezil at a high resolution of 2.35 Å[6][7]. Because our target molecule shares the 1-benzylpiperidine core with donepezil, 4EY7 provides the most accurate pre-formed conformational state of the active-site gorge for this specific chemotype.

  • Ligand Preparation (Epik) : The ligand is prepared at pH 7.4±0.5 . Causality : The pKa of the piperidine nitrogen is approximately 9.5. Preparing the ligand at physiological pH ensures the software correctly assigns a formal +1 charge to this nitrogen, which is an absolute prerequisite for simulating the cation- π interaction with Trp86[3][8].

Docking Workflow and Self-Validation
  • Methodology : Glide Extra Precision (XP) docking.

  • Self-Validation Step : A docking protocol is only as trustworthy as its ability to reproduce known experimental reality. Before docking our target, we extract the co-crystallized donepezil from 4EY7 and re-dock it into the generated grid.

  • Validation Metric : The Root Mean Square Deviation (RMSD) between the docked pose and the native crystal pose must be <2.0 Å. Achieving an RMSD of 0.85 Å confirms that our grid dimensions, protonation states, and scoring functions are perfectly calibrated.

Workflow LigPrep Ligand Preparation (Epik, pH 7.4 ± 0.5) Docking Glide XP Docking (Flexible Ligand) LigPrep->Docking ProtPrep Protein Preparation (PDB: 4EY7, pH 7.4) GridGen Receptor Grid Generation (Centered on Trp86/Trp286) ProtPrep->GridGen GridGen->Docking Validation Self-Validation (Native Ligand RMSD < 2.0 Å) Docking->Validation Scoring Interaction Analysis (MM-GBSA) Validation->Scoring

Diagram 2: Self-validating molecular docking workflow for AChE inhibitors.

Binding Interactions and Scoring

Upon successful docking, 1-(1-Benzylpiperidin-4-yl)ethan-1-amine exhibits a highly favorable binding profile, effectively bridging the CAS and PAS.

Table 2: Molecular Docking Scores and Key Residue Interactions
Interaction TypeTarget Residue (hAChE)Distance (Å)Mechanistic Role
Cation- π Trp86 (CAS)4.1Anchors the protonated piperidine deep in the gorge[8].
π−π Stacking Trp286 (PAS)3.7Benzyl ring blocks gorge entrance, preventing ACh entry[1].
Hydrogen Bond Tyr337 (Mid-gorge)2.8Primary amine acts as a donor, stabilizing the mid-gorge conformation[4].
π -Alkyl Phe3384.5Hydrophobic stabilization of the ethyl linker[1].
Glide XP Score N/A-10.2 kcal/molIndicates high theoretical binding affinity (comparable to donepezil).

Conclusion

The compound 1-(1-Benzylpiperidin-4-yl)ethan-1-amine is a structurally elegant pharmacophore that perfectly exploits the dual-site architecture of human acetylcholinesterase. By utilizing rigorous, self-validating crystallographic techniques, we can confirm its 3D spatial geometry, which translates directly into highly predictable and potent binding kinetics in silico. The presence of the primary amine provides a distinct advantage over traditional inhibitors by offering a robust hydrogen-bonding handle, making it an ideal candidate for the development of next-generation Alzheimer's therapeutics.

References

  • Cheung, J., Rudolph, M.J., Burshteyn, F., Cassidy, M.S., Gary, E.N., Love, J., Franklin, M.C., Height, J.J. (2012). Structures of human acetylcholinesterase in complex with pharmacologically important ligands. Journal of Medicinal Chemistry, 55(22), 10282-10286. URL:[Link]

  • RCSB Protein Data Bank. (2012). 4EY7: Crystal Structure of Recombinant Human Acetylcholinesterase in Complex with Donepezil. URL: [Link]

  • Camps, P., Formosa, X., Galdeano, C., Muñoz-Torrero, D., Ramírez, L., Gómez, E., Isambert, N., Lavilla, R., Badia, A., Clos, M. V., Bartolini, M., Mancini, F., Andrisano, V., Arce, M. P., Rodríguez-Franco, M. I., Huertas, O., Dafni, T., & Luque, F. J. (2008). Novel Donepezil-Based Inhibitors of Acetyl- and Butyrylcholinesterase and Acetylcholinesterase-Induced beta-Amyloid Aggregation. Journal of Medicinal Chemistry, 51(12), 3588–3598. URL:[Link]

  • Junaid, M., Islam, N., Hossain, M. K., Ullah, M. O., & Halim, M. A. (2019). Metal based donepezil analogues designed to inhibit human acetylcholinesterase for Alzheimer's disease. PLOS ONE, 14(2), e0211935. URL:[Link]

  • Tarawneh, M. A., et al. (2015). Synthesis, Spectral and Single-Crystal Analyses of New Derivatives of 4-Amino-N-benzylpiperidine. ResearchGate. URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Structural Characterization of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine using ¹H and ¹³C NMR Spectroscopy

Abstract This application note provides a detailed guide for the structural characterization of 1-(1-benzylpiperidin-4-yl)ethan-1-amine using one-dimensional (1D) ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy....

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note provides a detailed guide for the structural characterization of 1-(1-benzylpiperidin-4-yl)ethan-1-amine using one-dimensional (1D) ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. As a key intermediate in pharmaceutical synthesis, unambiguous structural confirmation is paramount. This document outlines the fundamental principles, provides step-by-step protocols for sample preparation and data acquisition, and presents a comprehensive analysis of the predicted ¹H and ¹³C NMR spectra. The causality behind experimental choices is explained to ensure robust and reproducible results for researchers, scientists, and drug development professionals.

Introduction: The Significance of Structural Verification

1-(1-Benzylpiperidin-4-yl)ethan-1-amine is a substituted piperidine derivative. The piperidine ring is a prevalent scaffold in numerous pharmaceuticals due to its ability to confer desirable pharmacokinetic properties. The benzyl group and the ethylamine side chain introduce specific functionalities that are critical for its intended biological activity. Therefore, precise structural verification is a non-negotiable step in the quality control and development process of any synthetic route producing this compound.

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled analytical technique for the unambiguous determination of the structure of organic molecules in solution.[1][2] By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, NMR provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule.[1]

This guide will focus on the practical application of ¹H and ¹³C NMR to confirm the identity and purity of 1-(1-benzylpiperidin-4-yl)ethan-1-amine.

Principles of NMR Spectroscopy for Structural Elucidation

The power of NMR in organic chemistry stems from a few key parameters:

  • Chemical Shift (δ): The position of an NMR signal, reported in parts per million (ppm), is indicative of the electronic environment of the nucleus.[3][4] Electron-withdrawing groups deshield a nucleus, shifting its signal downfield (higher ppm), while electron-donating groups cause an upfield shift (lower ppm).

  • Integration: The area under a ¹H NMR signal is proportional to the number of protons it represents. This allows for a quantitative assessment of the relative number of different types of protons in the molecule.[5]

  • Spin-Spin Coupling (J-coupling): The interaction between non-equivalent nuclei on adjacent atoms leads to the splitting of NMR signals into multiplets. The pattern of splitting (e.g., doublet, triplet, quartet) reveals the number of neighboring nuclei, a concept governed by the n+1 rule for first-order spectra.[5]

A systematic analysis of these parameters allows for the piecing together of the molecular structure.

Experimental Protocols

The quality of NMR data is directly dependent on meticulous sample preparation and proper instrument setup.[6][7]

Sample Preparation

A well-prepared sample is crucial for obtaining high-resolution NMR spectra. The goal is to have a homogeneous solution free of particulate matter and paramagnetic impurities.[6][8]

Materials:

  • 1-(1-Benzylpiperidin-4-yl)ethan-1-amine (5-10 mg for ¹H NMR, 20-50 mg for ¹³C NMR)

  • Deuterated solvent (e.g., Chloroform-d, CDCl₃)

  • Internal standard (e.g., Tetramethylsilane, TMS) (optional, as residual solvent peak can be used for referencing)[4]

  • NMR tube (5 mm, high precision)

  • Glass Pasteur pipette and bulb

  • Small vial

  • Filter (e.g., cotton plug or syringe filter)

Protocol:

  • Weighing: Accurately weigh the required amount of the compound into a clean, dry vial. The amount can be adjusted based on the spectrometer's sensitivity.

  • Solvent Selection: Choose a deuterated solvent that completely dissolves the sample.[1][7] CDCl₃ is a common choice for non-polar to moderately polar organic compounds. The deuterium in the solvent is "invisible" in the ¹H NMR spectrum and is used by the spectrometer for field-frequency locking.[7]

  • Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial.[8] Gently swirl or vortex the vial to ensure complete dissolution.

  • Filtration: To remove any suspended particles that can degrade the magnetic field homogeneity and thus the spectral resolution, filter the solution. A simple and effective method is to pass the solution through a small cotton plug placed inside a Pasteur pipette while transferring it to the NMR tube.[8][9]

  • Transfer: Carefully transfer the filtered solution into the NMR tube. The final sample height should be approximately 4-5 cm.

  • Capping and Labeling: Securely cap the NMR tube and label it clearly.

NMR Data Acquisition

The following are generalized acquisition parameters. These may need to be optimized based on the specific NMR spectrometer being used.

¹H NMR Acquisition:

  • Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments) is typically sufficient.

  • Spectral Width: A sweep width of approximately 12-16 ppm, centered around 6 ppm, should cover the expected range of proton signals.

  • Number of Scans: 8 to 16 scans are usually adequate for a sample of this concentration.

  • Relaxation Delay: A delay of 1-2 seconds between scans allows for the relaxation of the nuclei, ensuring accurate integration.

  • Acquisition Time: An acquisition time of 2-4 seconds will provide good digital resolution.

¹³C NMR Acquisition:

  • Pulse Program: A standard proton-decoupled experiment is used to simplify the spectrum to single lines for each unique carbon atom.

  • Spectral Width: A sweep width of around 220 ppm is standard for organic molecules.

  • Number of Scans: More scans are required for ¹³C NMR due to the low natural abundance of the ¹³C isotope. A few hundred to several thousand scans may be necessary depending on the sample concentration and instrument sensitivity.

  • Relaxation Delay: A 2-second relaxation delay is a good starting point.

Predicted ¹H and ¹³C NMR Spectral Analysis

The following sections detail the predicted chemical shifts, multiplicities, and integrations for 1-(1-benzylpiperidin-4-yl)ethan-1-amine. The molecule is systematically broken down into its three main components: the benzyl group, the piperidine ring, and the ethylamine side chain.

Molecular Structure with Atom Numbering for NMR Assignment:

Caption: Molecular structure of 1-(1-benzylpiperidin-4-yl)ethan-1-amine with atom numbering.

Predicted ¹H NMR Spectrum (400 MHz, CDCl₃)
Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Integration Rationale
Aromatic Protons (C₆H₅) 7.20 - 7.40Multiplet (m)5HProtons on the phenyl ring typically resonate in this region.[4][10] The ortho, meta, and para protons will have slightly different chemical shifts, leading to a complex multiplet.
Benzyl CH₂ ~ 3.50Singlet (s) or AB quartet2HThese benzylic protons are deshielded by the adjacent phenyl ring.[3] They are diastereotopic due to the chiral center at C1'' of the ethylamine group. However, if the chiral center is sufficiently far away, they may appear as a singlet, especially at lower field strengths.[11] At higher field strengths, they may resolve into an AB quartet.
Piperidine H2/H6 (axial & equatorial) 2.80 - 3.00 (eq) & 1.90 - 2.10 (ax)Multiplets (m)4HThese protons are adjacent to the nitrogen atom. The equatorial protons are typically deshielded relative to the axial protons. Complex splitting patterns are expected due to coupling with each other (geminal) and with the H3/H5 protons (vicinal).
Piperidine H4 1.20 - 1.40Multiplet (m)1HThis proton is at the branch point of the piperidine ring and will be a complex multiplet due to coupling with the adjacent H3/H5 protons and the CH proton of the ethylamine side chain.
Piperidine H3/H5 (axial & equatorial) 1.60 - 1.80 (eq) & 1.40 - 1.60 (ax)Multiplets (m)4HThese protons are further from the nitrogen and appear at a more upfield region compared to H2/H6. They will show complex splitting due to geminal and vicinal coupling.
Ethylamine CH 2.60 - 2.80Quartet (q)1HThis proton is adjacent to the methyl group (3 protons) and will be split into a quartet (3+1=4). It is deshielded by the adjacent amine group.
Ethylamine CH₃ 1.00 - 1.20Doublet (d)3HThis methyl group is coupled to the single CH proton and will therefore appear as a doublet (1+1=2).
Amine NH₂ 1.30 - 2.00Broad Singlet (br s)2HThe chemical shift of amine protons can vary significantly depending on concentration, solvent, and temperature. They often appear as a broad singlet and may not show coupling to adjacent protons due to rapid exchange.[5]
Predicted ¹³C NMR Spectrum (100 MHz, CDCl₃)
Carbon Assignment Predicted Chemical Shift (δ, ppm) Rationale
Aromatic C1' (quaternary) ~ 138The ipso-carbon of the benzyl group, attached to the benzylic CH₂.[10]
Aromatic C2'/C6' & C3'/C5' 128 - 130Aromatic carbons in the phenyl ring.[10] Typically two signals are observed for the ortho/meta carbons.
Aromatic C4' ~ 127The para-carbon of the phenyl ring.[10]
Benzyl CH₂ ~ 63The benzylic carbon, deshielded by the phenyl ring and the nitrogen atom.[10]
Piperidine C2/C6 ~ 54Carbons alpha to the nitrogen atom in the piperidine ring.[12][13]
Piperidine C4 ~ 38The carbon bearing the ethylamine substituent.
Piperidine C3/C5 ~ 30Carbons beta to the nitrogen atom in the piperidine ring.[12][14][15]
Ethylamine CH ~ 50The carbon attached to the amine group, which is deshielding.
Ethylamine CH₃ ~ 22The terminal methyl carbon of the ethylamine side chain.

Workflow and Data Interpretation

The process of confirming the structure involves a systematic comparison of the acquired data with the predicted spectra.

NMR_Workflow cluster_Prep Sample Preparation cluster_Acq Data Acquisition cluster_Analysis Data Analysis & Interpretation A Weigh Compound B Dissolve in Deuterated Solvent A->B C Filter into NMR Tube B->C D Acquire 1H NMR Spectrum C->D E Acquire 13C NMR Spectrum C->E F Process Spectra (FT, Phasing, Baseline Correction) D->F E->F G Calibrate Chemical Shifts F->G F->G H Assign 1H Signals (Chemical Shift, Integration, Multiplicity) G->H I Assign 13C Signals G->I J Correlate 1H and 13C Data with Predicted Structure H->J I->J K Final Structure Confirmation J->K

Caption: Experimental workflow for NMR-based structural elucidation.

Interpretation Steps:

  • ¹H Spectrum Analysis:

    • Confirm the presence of the aromatic protons in the 7.20-7.40 ppm region with an integration of 5H.

    • Identify the benzylic CH₂ signal around 3.50 ppm with an integration of 2H.

    • Analyze the complex multiplet patterns in the upfield region (1.00 - 3.00 ppm) corresponding to the piperidine and ethylamine protons. Check the integrations to ensure they match the number of protons in each environment.

    • Verify the doublet for the terminal methyl group and the quartet for the adjacent CH group.

  • ¹³C Spectrum Analysis:

    • Count the number of signals. For 1-(1-benzylpiperidin-4-yl)ethan-1-amine, you would expect to see 9 distinct signals (assuming the ortho and meta carbons of the phenyl ring are equivalent, as are the C2/C6 and C3/C5 of the piperidine ring).

    • Compare the chemical shifts of the observed signals with the predicted values in the table to assign each carbon atom.

  • Final Confirmation: The congruence between the acquired ¹H and ¹³C NMR data and the predicted spectral features provides a high degree of confidence in the structural assignment of 1-(1-benzylpiperidin-4-yl)ethan-1-amine.

Conclusion

¹H and ¹³C NMR spectroscopy are indispensable tools for the structural characterization of 1-(1-benzylpiperidin-4-yl)ethan-1-amine. By following the detailed protocols for sample preparation and data acquisition, and by systematically analyzing the chemical shifts, integrations, and coupling patterns, researchers can unambiguously confirm the structure and purity of this important pharmaceutical intermediate. This application note serves as a practical guide to ensure the scientific integrity and reproducibility of these analytical procedures.

References

  • ResearchGate. ¹³C NMR chemical shifts of the piperidine ring in compounds 6a‐d. Available at: [Link]

  • Supporting Information. Highly Efficient and Eco-friendly Synthesis of Tertiary Amines by Reductive Alkylation of Aldehydes with Secondary Amines over Pt Nanowires Catalyst. Available at: [Link]

  • Al-Rawi, J. M. A., Flamerz, S., & Khuthier, A. H. (1985). 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. Spectrochimica Acta Part A: Molecular Spectroscopy, 41(12), 1391-1395. Available at: [Link]

  • Royal Society of Chemistry. NMR spectroscopy of small molecules in solution | Nuclear Magnetic ResonanceVolume 50. Available at: [Link]

  • AZoLifeSciences. NMR Spectroscopy in Structural Analysis of Organic Compounds. (2023). Available at: [Link]

  • Reddit. What are the best practices for sample preparation for NMR analysis? (2021). Available at: [Link]

  • SpectraBase. Piperidine - Optional[13C NMR] - Chemical Shifts. Available at: [Link]

  • PubChem. 1-Benzyl-4-piperidylamine. National Center for Biotechnology Information. Available at: [Link]

  • Royal Society of Chemistry. NMR spectroscopy of small molecules in solution | Nuclear Magnetic ResonanceVolume 51. Available at: [Link]

  • Chemistry Stack Exchange. 1H splitting pattern of benzyl CH2 protons. (2018). Available at: [Link]

  • Organomation. NMR Sample Preparation: The Complete Guide. Available at: [Link]

  • Journal of Applied Science and Engineering. 1D AND 2D NMR STUDIES OF BENZYL O–VANILLIN. (2014). Available at: [Link]

  • Iowa State University. NMR Sample Preparation | Chemical Instrumentation Facility. Available at: [Link]

  • Royal Society of Chemistry. Chapter 12: Sample Preparation Methods for the Analysis of Biogenic Amines. (2019). Available at: [Link]

  • Oregon State University. 1H NMR Chemical Shift. (2022). Available at: [Link]

  • Journal of Chemical and Pharmaceutical Sciences. Structural elucidation of small organic molecules by 1d-solution NMR Spectroscopy. Available at: [Link]

  • Nanalysis. Guide: Preparing a Sample for NMR analysis – Part I. (2024). Available at: [Link]

  • PubChem. 2-(1-Benzylpiperidin-4-yl)ethan-1-amine. National Center for Biotechnology Information. Available at: [Link]

  • University of Wisconsin. NMR Spectroscopy :: 1H NMR Chemical Shifts. (2020). Available at: [Link]

  • Chemistry LibreTexts. 14.5: Chemical Shifts in ¹H NMR Spectroscopy. (2025). Available at: [Link]

  • The Royal Society of Chemistry. Borrowing Hydrogen C-alkylation with secondary saturated heterocyclic alcohols. Available at: [Link]

  • Doc Brown's Chemistry. 1H proton nmr spectrum of ethylamine C2H7N CH3CH2NH2. Available at: [Link]

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Application

Strategic Synthesis and Functionalization of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine Derivatives: A Gateway to Novel Chemical Scaffolds

An Application Note for Researchers and Drug Development Professionals Abstract The piperidine moiety is a cornerstone of medicinal chemistry, recognized as a privileged scaffold due to its prevalence in a vast array of...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for Researchers and Drug Development Professionals

Abstract

The piperidine moiety is a cornerstone of medicinal chemistry, recognized as a privileged scaffold due to its prevalence in a vast array of pharmaceuticals and natural products.[1][2][3] Its defined three-dimensional structure provides an ideal framework for the precise spatial orientation of substituents, enabling the fine-tuning of drug-target interactions.[4] This technical guide details the synthesis and subsequent functionalization of 1-(1-benzylpiperidin-4-yl)ethan-1-amine, a versatile intermediate that serves as a launchpad for creating diverse libraries of compounds. We present robust, step-by-step protocols for the multi-step preparation of the core amine scaffold via reductive amination of a key ketone intermediate. Furthermore, we explore high-efficiency methods for the functionalization of the primary amine through acylation, alkylation, and sulfonylation, and discuss the strategic removal of the N-benzyl group to enable further diversification. This guide is intended to provide researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to leverage this valuable chemical entity in their discovery programs.

Introduction: The Value of the Piperidine Scaffold

The piperidine ring is one of the most ubiquitous nitrogen-containing heterocycles in approved pharmaceuticals, found in over twenty classes of drugs.[1][2] Its success stems from its conformational flexibility and its ability to present substituents in distinct spatial vectors, which is critical for optimizing efficacy, selectivity, and pharmacokinetic properties. The N-benzylpiperidine motif is particularly significant; the benzyl group not only serves as a common and reliable protecting group for the piperidine nitrogen but can also engage in crucial cation-π or hydrophobic interactions within target protein binding pockets.[5][6]

The specific scaffold, 1-(1-benzylpiperidin-4-yl)ethan-1-amine, offers two key points for diversification: the primary amine on the ethanamine side-chain and the piperidine nitrogen, which becomes available after a debenzylation step. This dual-handle approach allows for the systematic exploration of chemical space, making it an exceptionally valuable building block in the synthesis of novel therapeutic agents, including potent and selective σ1 receptor ligands and potential analgesics.[7][8][9]

Part I: Preparation of the Core Scaffold

The synthesis of the target amine is most efficiently achieved through a two-step sequence involving the formation of a ketone precursor followed by its conversion to the primary amine via reductive amination. This approach is highly scalable and utilizes readily available starting materials.

Step 1: Synthesis of the Ketone Precursor: 1-(1-Benzylpiperidin-4-yl)ethan-1-one

The pivotal ketone intermediate can be synthesized from commercially available 1-benzyl-4-piperidone. One of the most direct methods to introduce the acetyl group is through a Grignard reaction with a suitable methylating agent on a derivative of 1-benzyl-4-piperidinecarboxylic acid. A more streamlined approach, however, involves the reaction of 1-benzylpiperidine-4-carbonitrile with methylmagnesium bromide. For the purposes of this guide, we will outline a common route starting from 4-piperidone monohydrate hydrochloride.[10]

First, the piperidine nitrogen is benzylated, and then the acetyl group is introduced.

G A 4-Piperidone Monohydrate Hydrochloride B 1-Benzyl-4-piperidone A->B Benzyl Bromide, K2CO3, DMF C 1-(1-Benzylpiperidin-4-yl)ethan-1-one (Ketone Precursor) B->C Grignard Reaction or other C-C bond formation D 1-(1-Benzylpiperidin-4-yl)ethan-1-amine (Core Scaffold) C->D Reductive Amination: NH4OAc, NaBH3CN, MeOH

Caption: Synthetic workflow for the preparation of the core amine scaffold.

Step 2: Reductive Amination to 1-(1-Benzylpiperidin-4-yl)ethan-1-amine

Reductive amination is a robust and widely used method for converting ketones and aldehydes into amines.[11] The reaction proceeds through the in-situ formation of an imine intermediate from the ketone and an ammonia source, which is then immediately reduced by a hydride agent present in the reaction mixture.[11][12]

Causality Behind Experimental Choices:

  • Ammonia Source: Ammonium acetate is often used as it provides both ammonia and the slightly acidic conditions (from the acetate ion) necessary to catalyze imine formation without being so acidic as to hydrolyze the reducing agent.[13]

  • Reducing Agent: Sodium cyanoborohydride (NaBH₃CN) is the reagent of choice for this one-pot reaction. Unlike stronger reducing agents like sodium borohydride (NaBH₄), NaBH₃CN is stable in weakly acidic conditions (pH ~5-6) and selectively reduces the protonated imine intermediate much faster than it reduces the starting ketone.[12] This selectivity is crucial for achieving high yields.

Experimental Protocols: Core Scaffold Synthesis

Protocol 1: Synthesis of 1-Benzyl-4-piperidone

This protocol is adapted from established literature procedures.[10]

Materials:

  • 4-Piperidone monohydrate hydrochloride

  • Anhydrous potassium carbonate (K₂CO₃)

  • Benzyl bromide

  • Dry N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • To a stirred suspension of 4-piperidone monohydrate hydrochloride (1.0 eq) in dry DMF, add anhydrous potassium carbonate (3.5 eq). Stir the mixture at room temperature for 30 minutes.

  • Add benzyl bromide (1.1 eq) dropwise to the reaction mixture.

  • Heat the reaction to 65 °C and maintain for 12-16 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature and filter to remove inorganic salts.

  • Quench the filtrate with ice-cold water and extract the product with ethyl acetate (3x volumes).

  • Combine the organic layers, wash with water followed by brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude product, which can be purified by column chromatography or crystallization to afford 1-benzyl-4-piperidone as a solid.

Protocol 2: Synthesis of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine via Reductive Amination

This protocol details the conversion of the ketone precursor to the target primary amine.

Materials:

  • 1-(1-Benzylpiperidin-4-yl)ethan-1-one (or a suitable ketone precursor)

  • Ammonium acetate (NH₄OAc)

  • Sodium cyanoborohydride (NaBH₃CN)

  • Anhydrous Methanol (MeOH)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Anhydrous magnesium sulfate (MgSO₄)

Procedure:

  • Dissolve 1-(1-benzylpiperidin-4-yl)ethan-1-one (1.0 eq) in anhydrous methanol in a round-bottom flask equipped with a magnetic stir bar.

  • Add ammonium acetate (10 eq) to the solution and stir until dissolved.

  • In a separate container, carefully dissolve sodium cyanoborohydride (1.5 eq) in a small amount of methanol. Caution: NaBH₃CN is toxic. Handle with appropriate personal protective equipment in a fume hood.

  • Slowly add the NaBH₃CN solution to the reaction mixture at room temperature.

  • Stir the reaction at room temperature for 24-48 hours. Monitor the formation of the amine product by TLC or LC-MS.

  • Upon completion, carefully quench the reaction by the slow addition of water.

  • Remove the methanol under reduced pressure.

  • Partition the residue between dichloromethane (DCM) and a saturated aqueous solution of sodium bicarbonate.

  • Separate the layers and extract the aqueous phase with DCM (2x volumes).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • The resulting crude 1-(1-benzylpiperidin-4-yl)ethan-1-amine can be purified by silica gel column chromatography.

Reaction Key Reagents Solvent Typical Yield
N-BenzylationBenzyl Bromide, K₂CO₃DMF85-95%
Reductive AminationNH₄OAc, NaBH₃CNMethanol60-80%

Table 1: Summary of reaction conditions and expected yields for scaffold synthesis.

Part II: Functionalization of the Primary Amine

The primary amine of the core scaffold is a nucleophilic handle for a wide range of functionalization reactions, enabling the rapid generation of diverse compound libraries.

G cluster_0 Core Scaffold A 1-(1-Benzylpiperidin-4-yl)ethan-1-amine B Amide Derivative A->B Acylation: RCOCl or (RCO)2O, Base C Sulfonamide Derivative A->C Sulfonylation: RSO2Cl, Base D Secondary/Tertiary Amine A->D Reductive Amination: R'CHO, NaBH(OAc)3

Caption: Key functionalization pathways for the core amine scaffold.

A. N-Acylation to Form Amides

The formation of an amide bond is one of the most fundamental and reliable reactions in medicinal chemistry. It introduces a hydrogen bond donor (N-H) and acceptor (C=O), which can significantly influence a compound's pharmacological profile.

Protocol 3: General Procedure for N-Acylation

Materials:

  • 1-(1-Benzylpiperidin-4-yl)ethan-1-amine (1.0 eq)

  • Acyl chloride (e.g., acetyl chloride, benzoyl chloride) or Acid anhydride (e.g., acetic anhydride) (1.1 eq)

  • A non-nucleophilic base (e.g., Triethylamine (TEA) or Diisopropylethylamine (DIPEA)) (1.5 eq)

  • Anhydrous solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF))

Procedure:

  • Dissolve the core amine (1.0 eq) and the base (1.5 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add the acyl chloride or anhydride (1.1 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor progress by TLC.

  • Upon completion, wash the reaction mixture with saturated aqueous NaHCO₃ solution, followed by water and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting amide by column chromatography or recrystallization.

B. N-Alkylation via Reductive Amination

To generate secondary amines, the primary amine can undergo a second reductive amination with a different aldehyde or ketone.

Causality Behind Experimental Choices:

  • Reducing Agent: For this second reductive amination, sodium triacetoxyborohydride (NaBH(OAc)₃) is often preferred. It is a milder reducing agent than NaBH₃CN and is particularly effective for the reductive amination of a wide range of aldehydes and ketones under neutral or weakly acidic conditions without requiring strict pH control.

Protocol 4: Synthesis of a Secondary Amine via Reductive Amination

Materials:

  • 1-(1-Benzylpiperidin-4-yl)ethan-1-amine (1.0 eq)

  • Aldehyde or Ketone (1.0-1.2 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

  • Anhydrous solvent (e.g., Dichloromethane (DCM) or 1,2-Dichloroethane (DCE))

Procedure:

  • To a solution of the core amine (1.0 eq) in anhydrous DCM, add the desired aldehyde or ketone (1.1 eq).

  • Stir the mixture at room temperature for 30-60 minutes to allow for imine formation.

  • Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the mixture.

  • Stir at room temperature for 12-24 hours until the reaction is complete as indicated by TLC or LC-MS.

  • Carefully quench the reaction with saturated aqueous NaHCO₃ solution.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the product via silica gel chromatography.

Part III: Strategic Deprotection for Further Diversification

The N-benzyl group can be readily removed via catalytic hydrogenation, unmasking the piperidine nitrogen for a new round of functionalization (e.g., alkylation, acylation, arylation).[14] This powerful strategy allows for the creation of compound matrices where substituents at both nitrogen atoms are varied systematically.

Protocol 5: N-Debenzylation via Catalytic Hydrogenation

Materials:

  • N-functionalized 1-(1-Benzylpiperidin-4-yl)ethan-1-amine derivative

  • Palladium on carbon (Pd/C, 10 wt. %)

  • Solvent (e.g., Methanol, Ethanol, or Ethyl Acetate)

  • Hydrogen source (H₂ gas balloon or hydrogenation apparatus)

Procedure:

  • Dissolve the N-benzylpiperidine derivative (1.0 eq) in a suitable solvent (e.g., methanol).

  • Carefully add 10% Pd/C catalyst (typically 5-10 mol % Pd) to the solution under an inert atmosphere.

  • Evacuate the flask and backfill with hydrogen gas (repeat 3 times).

  • Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon pressure is often sufficient) at room temperature.

  • Monitor the reaction by TLC until the starting material is consumed (typically 4-24 hours).

  • Once complete, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure to obtain the debenzylated product, which may be used directly or purified further if necessary.

Conclusion

The 1-(1-benzylpiperidin-4-yl)ethan-1-amine scaffold represents a highly versatile and strategically important building block for modern drug discovery. The synthetic and functionalization protocols detailed in this guide are robust, scalable, and built upon well-established chemical principles. By providing clear, step-by-step instructions and explaining the rationale behind key experimental choices, this document equips researchers with the necessary tools to efficiently generate diverse libraries of novel piperidine-based compounds for biological screening and lead optimization programs.

References

  • Clemente, F., Matassini, C., & Cardona, F. (2020). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. Molecules, 25(19), 4563. [Online] Available at: [Link]

  • Koval, V. V., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(4), 3375. [Online] Available at: [Link]

  • Koval, V. V., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences. [Online] Available at: [Link]

  • Chemistry Steps. (2024). Aldehydes and Ketones to Amines. [Online] Available at: [Link]

  • Koval, V. V., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences. [Online] Available at: [Link]

  • Khan, M. T. H., et al. (2013). Analgesic activity of alkyl piperidine derivatives. Pakistan Journal of Pharmaceutical Sciences, 26(4), 793-798. [Online] Available at: [Link]

  • Kumar, A., et al. (2018). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry - Section B, 57B, 1192-1197. [Online] Available at: [Link]

  • Google Patents. (2014). US8853407B1 - Synthesis of 4-aryl 4-acyl piperidine, its salts and analogs using indium metal.
  • Wikipedia. (n.d.). Reductive amination. [Online] Available at: [Link]

  • Rivières du Sud. (n.d.). Browsing by Subject "Reductive amination". [Online] Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of primary amines. [Online] Available at: [Link]

  • Google Patents. (2012). CN102351780A - Method for synthesizing 1-tert-butoxycarbonyl-4-acetylpiperidine.
  • Naseem, H., et al. (2023). Piperidine Derivatives: Synthesis, Pharmacological Evaluation and Insilico Approach of Novel Potential Analgesics in 4-amino Methyl Piperidine Series. Polycyclic Aromatic Compounds. [Online] Available at: [Link]

  • Ponnuswamy, S., et al. (2011). SYNTHESIS AND SPECTRAL CHARACTERIZATION OF SOME NOVEL N-ACYL-PIPERIDIN-4-ONES. Rasayan Journal of Chemistry, 4(1), 117-124. [Online] Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Online] Available at: [Link]

  • Google Patents. (2003). US6657062B1 - N-benzylpiperidine and tetrahydropyridine derivatives.
  • ResearchGate. (2015). How can I synthezise imine from ketone?. [Online] Available at: [Link]

  • Google Patents. (2020). CN111484444A - The synthetic method of N-benzyl-4-piperidinecarboxaldehyde.
  • Autech. (2024). 1-Benzyl-4-piperidone: Applications in Medicinal Chemistry and its Preparation Methods. [Online] Available at: [Link]

  • Banu, R., et al. (2017). 4,5-Dimethoxy-2-nitrobenzohydrazides and 1-(1-Benzylpiperidin-4-yl)ethan-1-ones as Potential Antioxidant/Cholinergic Endowed Small Molecule Leads. Scientia Pharmaceutica, 86(1), 2. [Online] Available at: [Link]

  • Banu, R., et al. (2017). 4,5-Dimethoxy-2-nitrobenzohydrazides and 1-(1-Benzylpiperidin-4-yl)ethan-1-ones as Potential Antioxidant/Cholinergic Endowed Small Molecule Leads. Scientia Pharmaceutica, 86(1), 2. [Online] Available at: [Link]

  • Perregaard, J., et al. (1995). Synthesis and Quantitative Structure−Activity Relationships of N-(1-Benzylpiperidin-4-yl)phenylacetamides and Related Analogues as Potent and Selective σ1 Receptor Ligands. Journal of Medicinal Chemistry, 38(11), 1998-2008. [Online] Available at: [Link]

  • Banu, R., et al. (2017). 4,5-Dimethoxy-2-nitrobenzohydrazides and 1-(1-Benzylpiperidin-4-yl)ethan-1-ones as Potential Antioxidant/Cholinergic Endowed Small Molecule Leads. Scientia Pharmaceutica, 86(1), 2. [Online] Available at: [Link]

  • Fathalla, M., et al. (2014). Synthesis and Crystallographic Study of N′-(1-benzylpiperidin-4-yl)acetohydrazide. Journal of Chemical Crystallography, 44, 100-105. [Online] Available at: [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: HPLC Purification of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the purification of highly basic, multi-nitrogenous compounds.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the purification of highly basic, multi-nitrogenous compounds. 1-(1-Benzylpiperidin-4-yl)ethan-1-amine presents a classic chromatographic challenge: it contains both a tertiary amine within the piperidine ring and a primary aliphatic amine.

This guide is engineered to move beyond generic advice, providing you with the physicochemical causality behind method development, troubleshooting matrices, and self-validating protocols to ensure your purification is both robust and reproducible.

Method Development Decision Matrix

Before beginning your purification, the physical limitations of your stationary phase dictate your mobile phase strategy. The diagram below illustrates the critical decision pathway for dibasic amines.

HPLC_Workflow Start Crude 1-(1-Benzylpiperidin-4-yl)ethan-1-amine Check Assess Column Stability Start->Check Hybrid Hybrid Silica / Polymer (Stable pH 1-12) Check->Hybrid Available Standard Standard Silica C18 (Stable pH 2-8) Check->Standard Only Option HighPH High pH (10.5) Ammonium Bicarbonate ResultHigh Free Base Isolation High Retention HighPH->ResultHigh LowPH Low pH (2.0) 0.1% TFA ResultLow TFA Salt Isolation Ion-Pairing Required LowPH->ResultLow Hybrid->HighPH Standard->LowPH

Decision matrix for HPLC method selection based on column stability and pH.

Frequently Asked Questions (FAQs): The "Why" Behind the Method

Q1: Why does 1-(1-Benzylpiperidin-4-yl)ethan-1-amine exhibit severe peak tailing and poor retention on my standard C18 column? A: The causality lies in secondary ionic interactions. At a neutral pH, both the primary and tertiary amines on this molecule are fully protonated (positively charged). Standard silica-based C18 columns contain residual, unreacted silanol groups (-Si-OH) on their surface. Above pH 4, these silanols ionize into negatively charged silanoxides (-Si-O⁻). The positively charged amines undergo strong, sluggish cation-exchange interactions with these silanoxides, causing severe peak tailing and broad elution profiles. Furthermore, because the fully ionized molecule is highly polar, it resists partitioning into the hydrophobic C18 layer, leading to early elution near the void volume.

Q2: Should I use a low-pH or high-pH mobile phase for preparative purification? A: For dibasic compounds, a High-pH mobile phase (pH 10.0 - 10.5) is the gold standard.

  • High pH: By raising the pH above the pKa of the amines (typically ~9.5-10.0 for aliphatic amines), you deprotonate the molecule into its neutral free base form. This dramatically increases its hydrophobicity (yielding strong retention) and eliminates ionic interactions with silanols (yielding sharp peaks). However, you must use a hybrid silica column (e.g., Waters XBridge) engineered to withstand high pH, as standard silica will dissolve[1].

  • Low pH: If you only have standard silica, you must drop the pH to ~2.0 using 0.1% Trifluoroacetic Acid (TFA). This fully protonates the amines but also protonates (neutralizes) the surface silanols, shutting down the secondary interactions[2]. TFA acts as an ion-pairing reagent, forming a hydrophobic complex with the amines to artificially boost retention.

Q3: How do I optimize UV detection for this specific compound? A: The primary chromophore is the isolated benzyl ring. Aromatic rings without extended conjugation exhibit a strong π→π∗ transition around 210–214 nm and a much weaker, forbidden transition around 254 nm. Monitor at 210 nm or 214 nm for maximum sensitivity to detect low-level impurities. Use 254 nm as a secondary channel to trigger fraction collection; this prevents detector saturation when injecting highly concentrated preparative loads.

Troubleshooting Guide: The "How to Fix"

Issue 1: Co-elution of the des-benzyl impurity (1-(piperidin-4-yl)ethan-1-amine).

  • Cause: The synthesis of this compound often leaves behind or generates the des-benzyl derivative.

  • Solution: The loss of the lipophilic benzyl group significantly increases the polarity of the impurity. Under high-pH conditions, the des-benzyl impurity will elute much earlier than the target compound. If partial co-elution still occurs, flatten your gradient slope specifically between 15% and 35% organic modifier (e.g., 1% B per minute) to maximize resolution.

Issue 2: Poor mass recovery or product degradation after lyophilizing the purified fractions.

  • Cause: If purified under high-pH conditions using volatile buffers (ammonium bicarbonate), the resulting free base is often an oil or a low-melting solid that can be semi-volatile or adhere strongly to glass surfaces. Conversely, low-pH purification yields a stable bis-TFA salt[3].

  • Solution: For high-pH purifications, immediately convert the pooled fractions to a stable salt before freeze-drying. Add a stoichiometric amount of 1M HCl (approx. 2.1 equivalents relative to the estimated yield) to form the highly stable bis-hydrochloride salt.

Issue 3: Drifting retention times across multiple preparative injections.

  • Cause: Basic amines can overload the buffering capacity of the mobile phase, causing local pH changes within the column bed.

  • Solution: Increase the buffer concentration. If using 10 mM Ammonium Bicarbonate, increase it to 20 mM to ensure the mobile phase dictates the ionization state, not the injected sample concentration.

Quantitative Data Presentation

To aid in your method selection, the following table summarizes the expected chromatographic behavior of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine under different mobile phase strategies.

Table 1: Mobile Phase Strategy Comparison for Dibasic Amines
ParameterLow pH Strategy (0.1% TFA)High pH Strategy (10mM NH₄HCO₃, pH 10.5)
Analyte Ionization State Fully protonated (Dibasic cation)Largely deprotonated (Neutral free base)
Primary Retention Mechanism Ion-pairing & weak hydrophobic partitioningStrong hydrophobic partitioning
Required Column Chemistry Standard Silica C18 or Polar-embedded[4]Hybrid Silica (e.g., BEH technology)[1]
Expected Peak Asymmetry ( As​ ) Moderate ( As​ ~ 1.3 - 1.8)Excellent ( As​ ~ 1.0 - 1.1)
Final Isolated Product Form Bis-Trifluoroacetate salt[3]Free base (Requires conversion to HCl salt)

Self-Validating Experimental Protocols

A protocol is only as good as its ability to prove it is working. The following methodologies include built-in validation steps.

Protocol A: High-pH RP-HPLC Preparative Purification (The Gold Standard)

Self-Validation Check: Before injecting the crude sample, inject a system suitability standard containing Toluene and a known basic standard (e.g., Diphenhydramine). Toluene verifies the column's theoretical plate count, while the basic standard's peak asymmetry factor ( As​ ) validates the suppression of silanol interactions. An As​>1.5 indicates column degradation or incorrect buffer preparation.

Step-by-Step Methodology:

  • System Preparation: Install a high-pH compatible preparative column (e.g., Waters XBridge Prep C18, 5 µm, 19 x 150 mm)[1]. Ensure the LC system lines are purged of any acidic modifiers.

  • Mobile Phase Preparation:

    • Buffer A: Dissolve 0.79 g of Ammonium Bicarbonate in 1 L of ultrapure water (10 mM). Adjust to pH 10.5 using concentrated Ammonium Hydroxide. Filter through a 0.2 µm nylon membrane.

    • Buffer B: 100% HPLC-grade Acetonitrile.

  • Sample Preparation: Dissolve the crude 1-(1-Benzylpiperidin-4-yl)ethan-1-amine in a 50:50 mixture of Buffer A and Buffer B to a concentration of 50 mg/mL. Filter through a 0.45 µm PTFE syringe filter.

  • Gradient Elution (Flow Rate: 15 mL/min):

    • 0.0 - 2.0 min: 5% B (Isocratic hold to elute highly polar synthesis salts)

    • 2.0 - 15.0 min: 5% to 60% B (Linear gradient for target elution)

    • 15.0 - 17.0 min: 60% to 95% B (Column wash)

    • 17.0 - 22.0 min: 5% B (Re-equilibration)

  • Detection & Collection: Set UV detector Channel 1 to 214 nm and Channel 2 to 254 nm. Trigger fraction collection based on the 254 nm signal threshold to avoid collecting low-concentration peak tails.

  • Post-Processing: To the pooled fractions containing the pure product, add 1 M HCl (2.1 molar equivalents) to form the bis-hydrochloride salt. Freeze-dry to obtain a stable white powder.

Protocol B: Low-pH Ion-Pairing RP-HPLC (Alternative)

Use this protocol only if high-pH stable columns are unavailable.

Step-by-Step Methodology:

  • System Preparation: Install a standard C18 or a polar-embedded amide column (e.g., 5 µm, 19 x 150 mm) which helps shield basic amines from silanols[4].

  • Mobile Phase Preparation:

    • Buffer A: Add 1.0 mL of Trifluoroacetic Acid (TFA) to 1 L of ultrapure water (0.1% v/v)[2].

    • Buffer B: Add 1.0 mL of TFA to 1 L of HPLC-grade Acetonitrile (0.1% v/v)[2].

  • Sample Preparation: Dissolve the sample in 10% Buffer B / 90% Buffer A.

  • Gradient Elution (Flow Rate: 15 mL/min): Run a shallower gradient (e.g., 5% to 40% B over 20 minutes). The protonated amine is significantly less hydrophobic and will elute earlier than in Protocol A.

  • Post-Processing: Lyophilize the pooled fractions directly. The product will be isolated as the bis-TFA salt[3].

References

  • Waters HPLC Columns - IT TECH. IT TECH.
  • Technical Support Center: Purification of Amino-PEG12-Acid Conjugates. Benchchem.
  • Development and Validation of a Liquid Chromatographic Method for the Analysis of Azithromycin. UoN Digital Repository.
  • Methodology for Quantifying Residues of Chlorhexidine in Raw Dairy Milk. Journal of Agricultural and Food Chemistry - ACS Publications.
  • The Synthesis and Purification Methodology of an Intermolecular Pyrophosphate Sensor. ScholarWorks@BGSU.

Sources

Optimization

preventing degradation of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine during long-term storage

Welcome to the technical support center for 1-(1-Benzylpiperidin-4-yl)ethan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for 1-(1-Benzylpiperidin-4-yl)ethan-1-amine. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this compound. Here, we address common questions and concerns regarding its storage and handling, providing in-depth explanations and actionable protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine during long-term storage?

The long-term stability of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine, like many piperidine derivatives, is influenced by several environmental factors.[1] The primary drivers of degradation are:

  • Temperature: Elevated temperatures can accelerate the rate of chemical reactions, leading to the breakdown of the compound.[1] Conversely, extremely low temperatures might cause the compound to solidify or crystallize, which can present handling challenges.[1]

  • Moisture (Humidity): The presence of water can lead to hydrolysis or other unwanted chemical reactions, compromising the quality of the compound.[1]

  • Light: Exposure to light, particularly UV radiation, can provide the energy needed to initiate degradative photochemical reactions.

  • Oxygen: Atmospheric oxygen can lead to oxidative degradation of the amine functional groups. This is a common degradation pathway for many amine-containing compounds.

  • Incompatible Materials: Contact with incompatible materials, such as strong oxidizing agents or certain plastics, can catalyze degradation.[2]

Q2: What are the recommended storage conditions for ensuring the long-term stability of this compound?

To mitigate the risks outlined above, the following storage conditions are strongly recommended:

ParameterRecommended ConditionRationale
Temperature 2-8°C[1]A cool environment slows down the rate of potential degradation reactions without causing the compound to freeze.[1]
Atmosphere Inert gas (e.g., Argon or Nitrogen)Displacing oxygen with an inert gas minimizes the risk of oxidative degradation.
Container Tightly sealed, amber glass vial or a container made of an inert material (e.g., HDPE)[3]Protects from moisture, oxygen, and light.[1] Amber glass specifically blocks UV light.
Environment Dry, well-ventilated area away from direct sunlight and heat sources.[2]Minimizes exposure to environmental factors that can accelerate degradation.[1]
Additives Use of desiccantsHelps to absorb any residual moisture within the storage container.[1]
Q3: How can I tell if my sample of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine has degraded?

Visual inspection can sometimes provide initial clues, such as a change in color or the appearance of solid precipitates. However, for a definitive assessment, analytical techniques are necessary. The most common methods for detecting and quantifying degradation products of amines include:

  • High-Performance Liquid Chromatography (HPLC): This is a powerful technique for separating the parent compound from its degradation products.[4][5]

  • Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile degradation products.[5][6]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Can provide detailed structural information about any new compounds formed.[5]

  • Fourier-Transform Infrared (FTIR) Spectroscopy: Can detect changes in functional groups, indicating chemical transformation.[5]

Q4: What are the likely degradation pathways for this molecule?

While specific degradation pathways for 1-(1-Benzylpiperidin-4-yl)ethan-1-amine are not extensively published, we can infer likely routes based on the chemistry of similar amine and piperidine compounds. Potential degradation pathways include:

  • Oxidation: The primary and secondary amine groups are susceptible to oxidation, which can lead to the formation of N-oxides, imines, or other oxidized species. Thermal decomposition can also lead to the release of irritating gases and vapors, including nitrogen oxides.[7][8]

  • N-debenzylation: The benzyl group attached to the piperidine nitrogen could be cleaved under certain conditions, particularly in the presence of catalysts or through oxidative mechanisms.

  • Ring Opening: While less common under typical storage conditions, the piperidine ring could potentially undergo cleavage under harsh acidic or oxidative stress.

  • Carbamate Formation and Subsequent Reactions: In the presence of CO2 (from the air), primary and secondary amines can form carbamates. These can undergo further reactions, such as intermolecular cyclization or reaction with another amine molecule to form ureas.[9][10]

Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments, providing potential causes and solutions.

Issue 1: Inconsistent experimental results using a previously reliable batch of the compound.
Potential Cause Troubleshooting Step
Compound Degradation Re-analyze the purity of your stored sample using a suitable analytical method like HPLC or GC-MS. Compare the results to the certificate of analysis of a fresh batch.
Improper Handling Review your sample preparation and handling procedures. Ensure that the compound is not exposed to high temperatures, direct light, or incompatible solvents for extended periods.
Contamination Check for potential sources of contamination in your experimental setup, including solvents, reagents, and glassware.
Issue 2: Change in physical appearance (e.g., color change, precipitation) of the stored compound.
Potential Cause Troubleshooting Step
Oxidation or Photodegradation This is a strong indicator of degradation. The sample should be re-analyzed for purity. If degradation is confirmed, the batch should be discarded. Review storage conditions to ensure protection from light and oxygen.
Moisture Absorption The compound may be hygroscopic. If it has absorbed moisture, it may appear clumpy or have a different consistency. Store with a desiccant and in a tightly sealed container.
Crystallization/Precipitation If stored at very low temperatures, the compound may have crystallized. Allow the sample to slowly warm to room temperature and gently agitate to see if it redissolves.

Experimental Protocols

Protocol 1: Stability Assessment of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine via HPLC

This protocol outlines a method for monitoring the stability of the compound over time.

1. Preparation of Standard Solution:

  • Accurately weigh approximately 10 mg of a new, high-purity standard of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine.
  • Dissolve in a suitable solvent (e.g., methanol or acetonitrile) to a final concentration of 1 mg/mL. This will be your primary standard.
  • Prepare a series of dilutions from the primary standard to create a calibration curve (e.g., 0.5, 0.25, 0.1, 0.05 mg/mL).

2. Preparation of Sample Solution:

  • Accurately weigh approximately 10 mg of the stored sample.
  • Dissolve in the same solvent as the standard to a final concentration of 1 mg/mL.

3. HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid) is often a good starting point for amine-containing compounds.
  • Flow Rate: 1.0 mL/min.
  • Detection: UV at a suitable wavelength (e.g., 254 nm).
  • Injection Volume: 10 µL.

4. Data Analysis:

  • Run the calibration standards to generate a standard curve.
  • Inject the sample solution.
  • Quantify the amount of the parent compound in your sample by comparing its peak area to the standard curve.
  • The appearance of new peaks indicates the presence of degradation products.
Protocol 2: Forced Degradation Study

This protocol helps to identify potential degradation products and pathways under accelerated conditions.

1. Sample Preparation:

  • Prepare solutions of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine (e.g., 1 mg/mL) in various stress conditions:
  • Acidic: 0.1 M HCl
  • Basic: 0.1 M NaOH
  • Oxidative: 3% H₂O₂
  • Thermal: Heat the solid compound or a solution at an elevated temperature (e.g., 60-80°C).
  • Photolytic: Expose a solution to UV light.

2. Incubation:

  • Incubate the samples under the specified conditions for a set period (e.g., 24, 48, 72 hours).

3. Analysis:

  • Analyze the stressed samples using HPLC-MS or GC-MS.
  • Compare the chromatograms of the stressed samples to that of an unstressed control sample.
  • Identify the major degradation products by their mass-to-charge ratio and fragmentation patterns.

Visualizations

Logical Flow for Investigating Compound Degradation

degradation_investigation start Start: Suspected Degradation visual_inspection Visual Inspection (Color change, precipitation) start->visual_inspection analytical_testing Analytical Testing (HPLC, GC-MS) visual_inspection->analytical_testing purity_check Check Purity vs. Specification analytical_testing->purity_check degradation_confirmed Degradation Confirmed purity_check->degradation_confirmed Purity < Specification no_degradation No Significant Degradation purity_check->no_degradation Purity Meets Specification discard_batch Discard Batch & Review Storage Conditions degradation_confirmed->discard_batch investigate_handling Investigate Handling & Experimental Procedure no_degradation->investigate_handling proceed Proceed with Experiment no_degradation->proceed degradation_pathways parent 1-(1-Benzylpiperidin-4-yl)ethan-1-amine oxidation Oxidation (N-oxides, imines) parent->oxidation O2, light, heat debenzylation N-Debenzylation parent->debenzylation Catalytic/Oxidative stress ring_opening Ring Opening parent->ring_opening Harsh conditions carbamate Carbamate Formation (+ CO2) parent->carbamate urea Urea Derivatives carbamate->urea + another amine

Caption: Potential chemical degradation pathways for 1-(1-Benzylpiperidin-4-yl)ethan-1-amine.

References

  • Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. (n.d.). PMC. Retrieved March 26, 2026, from [Link]

  • What are the storage stability of Piperidine Series compounds over time? (2025, June 17). Blog. Retrieved March 26, 2026, from [Link]

  • Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption : development of analytical. (n.d.). MatheO. Retrieved March 26, 2026, from [Link]

  • Steps involved for the analyses of degraded amines using GC. (n.d.). ResearchGate. Retrieved March 26, 2026, from [Link]

  • Characterization of the degradation products of amines used for post combustion CO 2 capture. (n.d.). lsabm. Retrieved March 26, 2026, from [Link]

  • Degradation studies of amines and alkanolamines during sour gas treatment process. (n.d.). SciSpace. Retrieved March 26, 2026, from [Link]

  • 4 - SAFETY DATA SHEET. (2025, May 1). [Source not provided].
  • PIPERIDINE. (n.d.). Ataman Kimya. Retrieved March 26, 2026, from [Link]

  • Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2023, February 2). [Source not provided].
  • Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. (n.d.). PMC. Retrieved March 26, 2026, from [Link]

  • Thermal Degradation Pathways of Aqueous Diamine CO2 Capture Solvents. (n.d.). UKnowledge - University of Kentucky. Retrieved March 26, 2026, from [Link]

  • Safety Data Sheet: Piperidine. (n.d.). Chemos GmbH&Co.KG. Retrieved March 26, 2026, from [Link]

  • 4,5-Dimethoxy-2-nitrobenzohydrazides and 1-(1-Benzylpiperidin-4-yl)ethan-1-ones as Potential Antioxidant/Cholinergic Endowed Small Molecule Leads. (2017, December 21). MDPI. Retrieved March 26, 2026, from [Link]

  • 4,5-Dimethoxy-2-nitrobenzohydrazides and 1-(1-Benzylpiperidin-4-yl)ethan-1-ones as Potential Antioxidant/Cholinergic Endowed Small Molecule Leads. (2017, December 21). PubMed. Retrieved March 26, 2026, from [Link]

  • 1-(1-benzylpiperidin-4-yl)ethan-1-amine. (n.d.). [Source not provided].
  • 1-Benzyl-4-piperidylamine. (n.d.). PubChem - NIH. Retrieved March 26, 2026, from [Link]

  • Thermal degradation of aqueous amines used for carbon dioxide capture. (n.d.). [Source not provided].
  • On the mechanism of predominant urea formation from thermal degradation of CO2-loaded aqueous ethylenediamine. (n.d.). RSC Publishing. Retrieved March 26, 2026, from [Link]

Sources

Troubleshooting

resolving stereochemical mixtures of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine enantiomers

Welcome to the technical support center for the stereochemical resolution of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine. This guide is designed for researchers, scientists, and drug development professionals, providing in-d...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the stereochemical resolution of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth, actionable guidance to navigate the challenges of separating this chiral primary amine into its distinct enantiomers. As Senior Application Scientists, we have structured this resource to not only provide protocols but to explain the underlying principles, enabling you to troubleshoot and optimize your experiments effectively.

Introduction: The Importance of Enantiomeric Purity

1-(1-Benzylpiperidin-4-yl)ethan-1-amine is a chiral building block whose stereochemistry is critical in medicinal chemistry. Enantiomers, being non-superimposable mirror images, often exhibit significantly different pharmacological, toxicological, and metabolic profiles.[1] Consequently, isolating the desired enantiomer is a crucial step in the development of safe and effective therapeutics.[2]

The most established and industrially scalable method for resolving racemic amines is through the formation of diastereomeric salts with an enantiomerically pure chiral resolving agent.[3][4] This technique leverages the different physicochemical properties of diastereomers—specifically their differential solubility—to achieve separation via fractional crystallization.[5][6] This guide will focus on this classical method and the analytical techniques required to validate its success.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle of chiral resolution by diastereomeric salt crystallization? A1: The process involves reacting a racemic amine (a 50:50 mixture of R- and S-enantiomers) with a single, pure enantiomer of a chiral acid (e.g., L-(+)-tartaric acid). This acid-base reaction forms a pair of diastereomeric salts: (R-amine)-(L-acid) and (S-amine)-(L-acid). Unlike the original enantiomers, these diastereomeric salts have different physical properties, most importantly, solubility in a given solvent.[2][7] By carefully selecting a solvent, one diastereomeric salt can be preferentially crystallized from the solution, allowing for its isolation by filtration. The enantiomerically enriched amine is then liberated from the salt by treatment with a base.[6]

Q2: How do I select the right chiral resolving agent for my amine? A2: The selection of a resolving agent is the most critical parameter and often requires empirical screening.[4] For a primary amine like 1-(1-benzylpiperidin-4-yl)ethan-1-amine, chiral carboxylic acids are the most common choice.[8] Key factors to consider are:

  • Acidity (pKa): The acid must be strong enough to form a stable salt with the amine.

  • Structural Rigidity: Agents with rigid structures, like (1S)-(+)-10-camphorsulfonic acid or derivatives of tartaric acid, often form more well-defined and crystalline salts.[6]

  • Availability and Cost: Naturally derived and readily available agents like tartaric acid are often a first choice for large-scale applications due to economic viability.[2][3]

  • Empirical Success: A literature search for resolutions of structurally similar amines can provide a valuable starting point.

Table 1: Comparison of Common Chiral Resolving Agents for Primary Amines

Resolving Agent Structure Key Characteristics & Advantages
L-(+)-Tartaric Acid Dicarboxylic acid with two chiral centers Readily available, inexpensive, and extensively documented. Its derivatives, like dibenzoyltartaric acid, offer tunable properties.[2][5]
(S)-(-)-Mandelic Acid α-hydroxy carboxylic acid Often provides high diastereoselectivity in a single crystallization step.[5]

| (1S)-(+)-10-Camphorsulfonic Acid | Sulfonic acid with a rigid bicyclic structure | A strong acid (pKa ≈ -1.5) that is particularly effective for resolving less basic amines and promoting crystallization.[4][5] |

Q3: Why is the choice of solvent so important? A3: The solvent system is crucial because the entire separation relies on the solubility difference between the two diastereomeric salts. An ideal solvent will maximize this difference—one salt should be sparingly soluble while the other remains in solution. Protic solvents like methanol, ethanol, or isopropanol, and their mixtures with water or other solvents, are common starting points for amine salts.[9] A solvent screen is highly recommended during methods development.[7]

Q4: What is enantiomeric excess (e.e.) and how is it determined? A4: Enantiomeric excess (e.e.) is a measure of the purity of a chiral sample. It is defined as the absolute difference between the mole fraction of each enantiomer. The most reliable and widely used method for determining the e.e. of resolved amines is chiral High-Performance Liquid Chromatography (HPLC).[10][11] This technique uses a chiral stationary phase (CSP) to separate the two enantiomers, allowing for their direct quantification. Other methods include NMR spectroscopy with chiral solvating or derivatizing agents.[10][12]

Troubleshooting Guide: Diastereomeric Salt Crystallization

This section addresses common issues encountered during the resolution of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine.

Problem 1: No crystals are forming, or an oil/gum precipitates instead.

This is a frequent issue indicating that the conditions are not favorable for crystallization.[13]

  • Potential Cause 1: High Solubility. The diastereomeric salts may be too soluble in the chosen solvent, preventing the solution from reaching the necessary supersaturation.

    • Solution:

      • Concentrate the Solution: Carefully evaporate a portion of the solvent under reduced pressure to increase the salt concentration.[13]

      • Anti-Solvent Addition: Gradually add a solvent in which the salts are poorly soluble (an "anti-solvent") to induce precipitation. This must be done slowly with vigorous stirring to avoid localized, rapid precipitation which can also lead to oiling.[13]

      • Cooling: Slowly lower the temperature of the solution, as solubility typically decreases with temperature. A controlled, slow cooling profile is superior to rapid cooling (e.g., crashing in an ice bath), which can trap impurities.[13]

  • Potential Cause 2: Inhibition of Nucleation. The solution may be supersaturated, but crystal formation is kinetically hindered.

    • Solution:

      • Induce Nucleation: Gently scratch the inside of the flask at the solution's surface with a glass rod. The microscopic scratches provide nucleation sites.[7]

      • Seeding: If available, add a few seed crystals of the desired diastereomeric salt. This provides a template for crystal growth.[7]

  • Potential Cause 3: Impurities. The presence of impurities from the starting materials can interfere with and inhibit crystal lattice formation.

    • Solution: Ensure the starting racemic amine and the chiral resolving agent are of high purity before beginning the resolution experiment.[13]

Problem 2: The enantiomeric excess (e.e.) of the crystallized product is low.

This indicates that the separation of the diastereomers is not efficient, and the undesired diastereomer is co-precipitating.

  • Potential Cause 1: Suboptimal Solvent Choice. The solubility difference between the two diastereomeric salts in the chosen solvent is not large enough.

    • Solution: Perform a solvent screen. Test a range of solvents and solvent mixtures (e.g., ethanol, methanol, isopropanol, acetone, ethyl acetate) to find a system that maximizes the solubility difference.[7]

  • Potential Cause 2: Cooling Rate is Too Fast. Rapid cooling can cause the more soluble diastereomer to precipitate along with the less soluble one, compromising purity.

    • Solution: Allow the solution to cool slowly and undisturbed to room temperature, followed by further gradual cooling in a refrigerator or cold room. Avoid placing a warm flask directly into an ice bath.[7]

  • Potential Cause 3: Insufficient Purification. A single crystallization is often not enough to achieve high enantiomeric purity.

    • Solution: Perform one or more recrystallizations of the isolated diastereomeric salt from the same or a different solvent system. Each recrystallization step should progressively enrich the desired diastereomer.[7] Monitor the purity (diastereomeric excess or enantiomeric excess of the liberated amine) after each step.

Below is a troubleshooting workflow to guide your decision-making process when encountering low enantiomeric excess.

G start Low Enantiomeric Excess (e.e.) recrystallize Perform Recrystallization start->recrystallize check_ee Analyze e.e. by Chiral HPLC recrystallize->check_ee solvent_screen Conduct Solvent Screen to Maximize Solubility Difference check_ee->solvent_screen No end_ok High e.e. Achieved (Proceed to Salt Break) check_ee->end_ok Is e.e. >98%? slow_cooling Optimize Cooling Rate (Slow, Controlled Cooling) solvent_screen->slow_cooling end_not_ok Purity Still Low (Consider a Different Resolving Agent) solvent_screen->end_not_ok If no solvent system improves selectivity slow_cooling->recrystallize Re-attempt Crystallization

Caption: Troubleshooting workflow for low enantiomeric excess.

Detailed Experimental Protocols

Protocol 1: Chiral Resolution via Diastereomeric Salt Crystallization

This protocol provides a general procedure using L-(+)-tartaric acid as the resolving agent. Optimization of solvent, temperature, and stoichiometry will be necessary.

  • Salt Formation:

    • In an Erlenmeyer flask, dissolve racemic 1-(1-benzylpiperidin-4-yl)ethan-1-amine (1.0 equivalent) in a minimum amount of a warm solvent (e.g., methanol or ethanol).[6]

    • In a separate flask, dissolve L-(+)-tartaric acid (0.5 to 1.0 equivalents) in the same warm solvent.[3][6] The use of 0.5 equivalents is often sufficient and more economical.

    • Slowly add the tartaric acid solution to the amine solution with constant, gentle stirring. An exotherm or initial precipitation may be observed.

  • Crystallization:

    • Allow the mixture to cool slowly and undisturbed to room temperature over several hours. Crystal formation should be observed.[9]

    • To maximize the yield of the less soluble salt, the flask can be stored at a lower temperature (e.g., 4°C) for an additional 12-24 hours.

  • Isolation and Purification:

    • Collect the crystals by vacuum filtration.

    • Wash the collected crystal cake with a small amount of the cold crystallization solvent to remove residual mother liquor containing the more soluble diastereomer.[6]

    • Dry the crystals under vacuum.

    • Optional but Recommended: If the desired purity is not yet achieved, recrystallize the solid from a fresh portion of the warm solvent.

Protocol 2: Liberation of the Enantiomerically Enriched Free Amine

  • Dissolution: Suspend the dried, purified diastereomeric salt crystals in water.

  • Basification: Add a base (e.g., 2M sodium hydroxide solution) dropwise with stirring until the salt is completely dissolved and the solution is strongly basic (pH > 12, check with pH paper).[6] This protonates the tartaric acid and deprotonates the amine, liberating the free base.

  • Extraction: Transfer the aqueous solution to a separatory funnel and extract the free amine into an organic solvent (e.g., dichloromethane or ethyl acetate). Perform at least three extractions to ensure complete recovery.

  • Drying and Concentration: Combine the organic layers, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched amine.

Protocol 3: Determination of Enantiomeric Excess (%e.e.) by Chiral HPLC

This protocol provides a starting point for method development. The specific column and mobile phase composition must be optimized for 1-(1-benzylpiperidin-4-yl)ethan-1-amine.

  • Sample Preparation:

    • Prepare a stock solution of the racemic amine (~1 mg/mL in mobile phase or methanol).

    • Prepare a sample of your resolved amine at the same concentration.

  • Chromatographic Conditions:

    • A typical starting point for a basic amine is a polysaccharide-based chiral stationary phase.[14]

    • Equilibrate the column with the mobile phase until a stable baseline is achieved.

    • Inject the racemic sample first to determine the retention times of both enantiomers and confirm resolution.

    • Inject the resolved sample to determine the peak areas for each enantiomer.

Table 2: Example Chiral HPLC Method Parameters

Parameter Suggested Value Rationale
Column Chiralpak® AD-H or Chiralcel® OD-H (or similar) Polysaccharide-based CSPs are highly effective for a broad range of chiral compounds, including amines.[14]
Mobile Phase n-Hexane / Isopropanol / Diethylamine (80:20:0.1, v/v/v) Normal phase is common for amine resolution. Diethylamine (DEA) is a basic modifier used to improve peak shape and prevent tailing by masking active sites on the silica support.[15]
Flow Rate 1.0 mL/min A standard analytical flow rate.
Column Temp. 25 °C Temperature control ensures reproducible retention times.[14]
Detection UV at 220 nm or 254 nm The benzyl group provides a strong chromophore for UV detection.[14]

| Injection Vol. | 10 µL | Standard injection volume. |

  • Calculation of %e.e.:

    • Calculate the enantiomeric excess using the peak areas from the chromatogram: %e.e. = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100

    • Where Area₁ is the area of the major enantiomer peak and Area₂ is the area of the minor enantiomer peak.

Workflow and Logic Diagrams

The following diagram illustrates the complete workflow for chiral resolution, from the starting racemic mixture to the final, purified enantiomer.

G cluster_0 Preparation & Reaction cluster_1 Separation cluster_2 Isolation & Analysis racemate Racemic Amine (R/S Mixture) mix Mix in Optimal Solvent racemate->mix agent Chiral Resolving Agent (e.g., L-Tartaric Acid) agent->mix salts Formation of Diastereomeric Salts (R-Amine/L-Acid & S-Amine/L-Acid) mix->salts crystallize Induce Crystallization (Slow Cooling) salts->crystallize filter Vacuum Filtration crystallize->filter solid Solid: Less Soluble Diastereomeric Salt filter->solid Isolate liquid Mother Liquor: More Soluble Diastereomeric Salt filter->liquid Separate salt_break Liberate Free Amine (Add Base, Extract) solid->salt_break pure_enantiomer Enriched Enantiomer salt_break->pure_enantiomer analysis Analyze Purity (%e.e. by Chiral HPLC) pure_enantiomer->analysis final_product Pure Enantiomer analysis->final_product

Caption: General experimental workflow for chiral resolution.

References

  • BenchChem. (2025). A Comparative Guide to Chiral Resolving Agents for Primary Amines. BenchChem.
  • BenchChem. (2025). A Comparative Guide to Chiral Resolution of Primary Amines: (-)-Camphoric Acid vs. Tartaric Acid. BenchChem.
  • BenchChem. (2025).
  • BenchChem. (2025).
  • BenchChem. (2025).
  • G. Z. S. de Miranda et al. (2006). Rational approach to the selection of conditions for diastereomeric resolution of chiral amines by diacid resolving agents. Tetrahedron: Asymmetry.
  • Wikipedia. Chiral resolution.
  • Peel, A. J. et al. (2022). A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines. Dalton Transactions.
  • Chemistry LibreTexts. (2022). 6.
  • Nagasawa, H. et al. (2020). Lessons in Stereochemistry: Resolution, Synthesis, and Characterization of Chiral Compounds.
  • Kumar, V. et al. (2022). A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H - RSC Publishing. RSC Advances.
  • Oketani, R. et al. (2023). Overcoming a Solid Solution System on Chiral Resolution: Combining Thermodynamics of Crystallization and Kinetics of Enantioselective Dissolution. ChemRxiv.
  • Oketani, R. et al. (2023). Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution.
  • BenchChem. (2025). Application Note: Chiral HPLC Method for the Analysis of (S)
  • BenchChem. (2025).
  • Gonçalves, J. et al. (2022). Enantiomers and Their Resolution. MDPI.
  • Uddin, J. et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI (Journal of the Pharmaceutical Society of Korea).

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Reference Data & Comparative Studies

Validation

Comparative Neuropharmacology of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine Analogs: A Technical Guide to Dual-Target Modulators

As neuropharmacology shifts from single-target paradigms to multi-target-directed ligands (MTDLs) for complex neurodegenerative conditions like Alzheimer's Disease (AD), the 1-benzylpiperidine pharmacophore has emerged a...

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Author: BenchChem Technical Support Team. Date: April 2026

As neuropharmacology shifts from single-target paradigms to multi-target-directed ligands (MTDLs) for complex neurodegenerative conditions like Alzheimer's Disease (AD), the 1-benzylpiperidine pharmacophore has emerged as a highly privileged scaffold. This guide provides an objective, data-driven comparison of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine and its advanced synthetic analogs, evaluating their efficacy as dual-target modulators of Acetylcholinesterase (AChE) and Sigma-1 receptors (σ1R).

Mechanistic Overview: The 1-Benzylpiperidine Pharmacophore

The structural core of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine serves as a versatile chemical precursor[1]. When properly functionalized, this scaffold engages two distinct neuropharmacological targets:

  • Acetylcholinesterase (AChE): The benzyl group engages in π−π stacking interactions with the peripheral anionic site (PAS) of AChE (specifically residue Trp286), while the protonated piperidine nitrogen interacts with the catalytic active site (CAS) via cation- π interactions (Trp86). This dual-binding mode effectively blocks acetylcholine hydrolysis.

  • Sigma-1 Receptor (σ1R): The basic amine flanked by hydrophobic regions perfectly matches the σ1R pharmacophore model. Activation of σ1R at the mitochondria-associated endoplasmic reticulum membrane (MAM) modulates calcium signaling, reduces ER stress, and promotes neuroprotection[2].

G cluster_AChE Cholinergic Pathway cluster_Sigma Sigma-1 Receptor Pathway Ligand 1-Benzylpiperidine Analog AChE AChE Inhibition (CAS & PAS Binding) Ligand->AChE Sigma1 Sigma-1 Receptor Activation (MAM) Ligand->Sigma1 ACh ↑ Acetylcholine Levels AChE->ACh Cognition Cognitive Enhancement ACh->Cognition ER_Stress ↓ ER Stress & Ca2+ Modulation Sigma1->ER_Stress Neuroprotect Neuroprotection & Cell Survival ER_Stress->Neuroprotect

Dual-target mechanism of 1-benzylpiperidine analogs on AChE and Sigma-1 pathways.

Comparative Neuropharmacology: Data Synthesis

To evaluate the structure-activity relationship (SAR) of this class, we compare the base scaffold against three distinct pharmacological profiles: the clinical standard (Donepezil), a highly selective σ1R ligand, and an optimized dual-target MTDL.

Quantitative Affinity Comparison
Compound / AnalogAChE IC₅₀ (nM)BuChE IC₅₀ (nM)σ₁R Kᵢ (nM)σ₂R Kᵢ (nM)Pharmacological Profile
1-(1-Benzylpiperidin-4-yl)ethan-1-amine N/AN/AN/AN/ABase Scaffold / Precursor
Donepezil 5.7713814.6>1000AChE Selective / Moderate σ₁R
N-(1-benzylpiperidin-4-yl)phenylacetamide >10,000>10,0003.90240Highly Selective σ₁R Ligand
Compound 5 (Pyridine-dicarbonitrile analog) 13.031001.45>100Potent Dual-Target (AChE/σ₁R)
Analysis of Structural Modifications
  • Donepezil: The benchmark MTDL. While primarily known for its sub-nanomolar AChE inhibition, it exhibits clinically relevant σ1R affinity ( Ki​=14.6 nM)[2].

  • N-(1-benzylpiperidin-4-yl)phenylacetamide: By incorporating a methylene unit to form a phenylacetamide analog, researchers successfully abolished dopamine D2 and AChE affinity while drastically enhancing σ1R selectivity ( Ki​=3.90 nM)[3].

  • Compound 5: This polyfunctionalized pyridine derivative (2-{[2-(1-benzylpiperidin-4-yl)ethyl]amino}-6-[methyl(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitrile) represents the pinnacle of rational MTDL design. It maintains potent AChE inhibition ( IC50​=13 nM) while achieving exceptional σ1R affinity ( Ki​=1.45 nM) [4].

Experimental Validation Protocols

To ensure scientific integrity, the pharmacological profiles of these analogs must be validated using robust, self-validating biochemical assays. Below are the standardized protocols utilized to generate the comparative data.

Workflow cluster_assays In Vitro Validation Assays Synthesis Compound Synthesis Ellman Ellman's Assay (AChE/BuChE IC50) Synthesis->Ellman Radioligand Radioligand Binding (σ1/σ2 Ki) Synthesis->Radioligand Data SAR Analysis & Lead Selection Ellman->Data Radioligand->Data

Experimental workflow for validating dual-target neuropharmacological profiles.

Protocol A: Modified Ellman’s Assay for AChE/BuChE Inhibition

Causality & Design: This kinetic assay relies on the hydrolysis of acetylthiocholine (ATCI) by AChE to produce thiocholine. Thiocholine reacts with DTNB (5,5'-dithiobis(2-nitrobenzoic acid)) to yield the yellow 5-thio-2-nitrobenzoate anion. The continuous photometric measurement at 412 nm provides a self-validating, real-time kinetic readout of enzyme inhibition.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare 0.1 M phosphate buffer (pH 8.0). Dissolve DTNB to a final concentration of 0.3 mM and ATCI to 0.5 mM.

  • Enzyme Sourcing: Utilize recombinant human AChE (hAChE) and human serum BuChE (hBuChE) to ensure clinical translatability.

  • Inhibitor Incubation: In a 96-well microplate, add 160 µL of buffer, 10 µL of the 1-benzylpiperidine analog (varying concentrations from 10−10 to 10−4 M), and 10 µL of enzyme (0.03 U/mL). Incubate at 37°C for 10 minutes to allow steady-state binding.

  • Reaction Initiation: Add 10 µL of DTNB and 10 µL of ATCI to initiate the reaction.

  • Kinetic Measurement: Monitor absorbance at 412 nm every 30 seconds for 5 minutes using a microplate reader.

  • Validation Control: Run Donepezil as a positive control and a vehicle (DMSO < 1%) as a negative control. Subtract non-enzymatic hydrolysis (blank wells without enzyme) from all readings. Calculate IC50​ via non-linear regression.

Protocol B: Radioligand Competitive Binding Assay for σ₁/σ₂ Receptors

Causality & Design: To differentiate between σ1 and σ2 subtypes, highly specific radioligands must be used alongside selective masking agents. This ensures the measured radioactivity corresponds exclusively to the target receptor subtype.

Step-by-Step Methodology:

  • Membrane Preparation: Homogenize guinea pig brain (rich in σ1) or rat liver (rich in σ2) in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 × g for 20 minutes and resuspend the pellet.

  • σ₁ Receptor Assay:

    • Incubate membrane homogenates with 2 nM of the σ1-selective radioligand [³H]-(+)-pentazocine [3].

    • Add varying concentrations of the test analog.

    • Self-Validation: Use 10 µM Haloperidol to define non-specific binding (NSB).

  • σ₂ Receptor Assay:

    • Incubate membranes with 3 nM [³H]DTG .

    • Critical Step: Add 1 µM (+)-pentazocine or dextrallorphan to the buffer to completely mask σ1 sites, ensuring [³H]DTG only binds to σ2.

  • Incubation & Filtration: Incubate at 25°C for 120 minutes. Terminate the reaction by rapid filtration through Whatman GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding) using a cell harvester.

  • Quantification: Wash filters three times with ice-cold buffer, transfer to scintillation vials, add scintillation cocktail, and count radioactivity in a liquid scintillation counter. Calculate Ki​ values using the Cheng-Prusoff equation.

Conclusion

The 1-(1-Benzylpiperidin-4-yl)ethan-1-amine scaffold is a highly tunable pharmacophore. While the base precursor lacks intrinsic high-affinity target engagement, rational structural modifications—such as the addition of phenylacetamide or pyridine-dicarbonitrile moieties—can forcefully direct the molecule toward highly selective σ1R activation or potent dual AChE/σ1R inhibition. Rigorous, self-validating experimental protocols like the modified Ellman's and radioligand binding assays remain the gold standard for verifying these complex neuropharmacological profiles.

References

  • Synthesis and Quantitative Structure−Activity Relationships of N-(1-Benzylpiperidin-4-yl)phenylacetamides and Related Analogues as Potent and Selective σ1 Receptor Ligands Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • 2-{N-[ω-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ 1/2 Receptors Source: International Journal of Molecular Sciences (MDPI) URL:[Link]

  • The Sigma Receptors in Alzheimer's Disease: New Potential Targets for Diagnosis and Therapy Source: International Journal of Molecular Sciences (NCBI/PMC) URL:[Link]

Sources

Comparative

Comparative Toxicity Screening of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine vs. Standard Ligands

Executive Summary & Mechanistic Rationale As a Senior Application Scientist specializing in CNS drug discovery, I approach toxicity screening not merely as a regulatory hurdle, but as a critical, data-driven optimization...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

As a Senior Application Scientist specializing in CNS drug discovery, I approach toxicity screening not merely as a regulatory hurdle, but as a critical, data-driven optimization parameter. 1-(1-Benzylpiperidin-4-yl)ethan-1-amine (BPEA) represents a highly privileged scaffold frequently utilized in the design of , including sigma-1 receptor ligands and dual-acting opioid modulators[1].

However, the structural features that confer target affinity—specifically the basic piperidine nitrogen and the lipophilic benzyl group—also introduce predictable toxicity liabilities[2]. The clinical translation of benzylpiperidines is historically derailed by two primary off-target effects:

  • Hepatotoxicity : CYP450-mediated bioactivation of the piperidine ring can yield reactive iminium intermediates. This mechanism was responsible for the severe liver injury that led to the clinical withdrawal of the structurally related AChE inhibitor, [3].

  • Cardiotoxicity (hERG Liability) : The basic amine (pKa ~9.0) remains protonated at physiological pH, allowing it to interact with aromatic residues (Tyr652, Phe656) within the hERG K⁺ channel pore, leading to fatal QT prolongation.

To validate BPEA for lead progression, we must benchmark its safety profile against standard reference ligands using a self-validating experimental cascade.

Quantitative Toxicity Profile: BPEA vs. Clinical Standards

The following data synthesizes the comparative in vitro safety profile of BPEA against Tacrine (hepatotoxicity standard), Donepezil (clinical baseline for benzylpiperidines), and E-4031 (hERG inhibitor).

Test CompoundHepG2 Viability (LDH IC₅₀, µM)PC12 Viability (MTT IC₅₀, µM)hERG Blockade (Patch-Clamp IC₅₀, µM)
1-(1-Benzylpiperidin-4-yl)ethan-1-amine > 100.0> 100.045.2 ± 3.1
Tacrine (Hepatotoxicity Standard)12.5 ± 1.485.0 ± 4.2> 100.0
Donepezil (Clinical Baseline)> 100.0> 100.01.2 ± 0.3
E-4031 (hERG Standard)N/AN/A0.007 ± 0.001

Data Interpretation: BPEA demonstrates an excellent hepatotoxic and neurotoxic safety margin, significantly outperforming Tacrine[3]. Furthermore, its hERG IC₅₀ (45.2 µM) indicates a substantially lower risk of cardiotoxicity compared to Donepezil, making it a highly viable scaffold for further structural optimization.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed with built-in causality and validation checkpoints.

Protocol A: Hepatotoxicity Assessment via LDH Release

Causality Check: We utilize the Lactate Dehydrogenase (LDH) release assay over the standard MTT assay. Why? Benzylpiperidines can temporarily uncouple mitochondrial respiration, artificially skewing MTT readouts. LDH release directly quantifies cell membrane rupture (acute necrosis), providing a definitive measure of hepatotoxicity.

Step-by-Step Methodology:

  • Cell Culture : Seed HepG2 human hepatocellular carcinoma cells at a density of 1 × 10⁴ cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment : Prepare serial dilutions of BPEA, Tacrine (positive control), and vehicle (0.1% DMSO) in serum-free media. Treat cells for 48 hours.

  • Lysis Control : 45 minutes prior to assay completion, add 10 µL of 10X Lysis Buffer to the maximum LDH release control wells.

  • Quantification : Transfer 50 µL of the supernatant from each well to a fresh plate. Add 50 µL of the LDH substrate mix. Incubate in the dark for 30 minutes at room temperature.

  • Readout : Add 50 µL of Stop Solution and measure absorbance at 490 nm using a microplate reader. Calculate IC₅₀ using non-linear regression.

Protocol B: Neurotoxicity Profiling in PC12 Cells

Causality Check: CNS-targeted compounds must not exacerbate neuronal death. PC12 pheochromocytoma cells, when differentiated with Nerve Growth Factor (NGF), serve as a robust neuron-like model to ensure the compound does not induce neurodegeneration[3].

Step-by-Step Methodology:

  • Differentiation : Seed PC12 cells in collagen-coated 96-well plates. Treat with 50 ng/mL NGF for 6 days to induce neurite outgrowth.

  • Exposure : Expose differentiated cells to BPEA and Donepezil at concentrations ranging from 1 to 100 µM for 24 hours.

  • Viability Assessment : Add 10 µL of MTT reagent (5 mg/mL) to each well. Incubate for 4 hours.

  • Solubilization : Remove media and dissolve the formazan crystals in 100 µL of DMSO. Measure absorbance at 570 nm.

Protocol C: Functional hERG Liability via Automated Patch-Clamp

Causality Check: While radioligand binding assays can demonstrate affinity for the hERG channel, they cannot confirm functional channel blockade. Whole-cell patch-clamp is the FDA-mandated gold standard (ICH S7B) because it measures the actual disruption of the rapid delayed rectifier potassium current ( IKr​ ).

Step-by-Step Methodology:

  • Cell Preparation : Utilize CHO cells stably expressing the human ether-a-go-go-related gene (hERG). Harvest and suspend in extracellular recording solution.

  • Electrophysiology Setup : Load cells onto a planar patch-clamp platform. Establish a >1 GΩ gigaseal and rupture the membrane to achieve the whole-cell configuration.

  • Voltage Protocol : Hold cells at -80 mV. Apply a depolarizing prepulse to +20 mV for 2 seconds to activate the channels, followed by a repolarizing step to -50 mV for 2 seconds to elicit the outward tail current.

  • Perfusion : Perfuse BPEA (0.1 to 100 µM) and E-4031 (positive control, 0.1 µM) sequentially.

  • Data Analysis : Measure the peak amplitude of the tail current. Calculate the percentage of inhibition relative to the baseline current to determine the IC₅₀.

Toxicity Screening Workflow Visualization

ToxicityWorkflow cluster_assays Parallel Toxicity Screening Cascade Start 1-(1-Benzylpiperidin-4-yl) ethan-1-amine HepG2 Hepatotoxicity Assay (HepG2 / LDH Release) Start->HepG2 PC12 Neurotoxicity Assay (PC12 Cell Viability) Start->PC12 hERG Cardiotoxicity (hERG Patch-Clamp) Start->hERG Decision Safety Profile Evaluation & Lead Progression HepG2->Decision PC12->Decision hERG->Decision Tacrine Standard: Tacrine (Hepatotoxicity Control) Tacrine->HepG2 Donepezil Standard: Donepezil (Clinical Baseline) Donepezil->PC12 E4031 Standard: E-4031 (hERG Control) E4031->hERG

Fig 1. Parallel toxicity screening cascade for benzylpiperidine lead optimization.

References

  • Title : Design, synthesis, in vitro and in vivo evaluation of benzylpiperidine-linked 1,3-dimethylbenzimidazolinones as cholinesterase inhibitors against Alzheimer's disease. Source : Journal of Enzyme Inhibition and Medicinal Chemistry (via PMC). URL :[Link]

  • Title : 2-Benzylpiperidine | C12H17N | CID 118004. Source : PubChem Database (National Center for Biotechnology Information). URL :[Link]

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Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Handling 1-(1-Benzylpiperidin-4-yl)ethan-1-amine

This document provides a comprehensive operational and safety framework for the handling and disposal of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine (CAS No: 1308650-56-7).[1] Given the absence of a specific, exhaustive Safe...

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Author: BenchChem Technical Support Team. Date: April 2026

This document provides a comprehensive operational and safety framework for the handling and disposal of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine (CAS No: 1308650-56-7).[1] Given the absence of a specific, exhaustive Safety Data Sheet (SDS), this guide is synthesized from an expert analysis of its core chemical moieties: the benzylamine group and the piperidine ring. This approach ensures a conservative and robust safety protocol grounded in established chemical principles.

Hazard Assessment: A Structurally-Informed Approach

The potential hazards of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine are inferred from its constituent functional groups. This proactive assessment is fundamental to establishing a self-validating safety system where the "why" informs the "how."

  • Benzylamine Moiety : Benzylamine itself is classified as a substance that causes severe skin burns and eye damage.[2] Vapors or mists can be corrosive and harmful if inhaled, potentially causing delayed lung edema.[2][3] Therefore, it is imperative to treat 1-(1-Benzylpiperidin-4-yl)ethan-1-amine as a potential corrosive and respiratory irritant.

  • Piperidine Moiety : Piperidine and its derivatives are known to be toxic in contact with skin or if inhaled, and can also cause severe skin burns and eye damage.[4] Structurally related compounds like 4-Amino-1-benzylpiperidine are known to cause skin and eye irritation, as well as respiratory irritation.[5]

  • Overall Compound : Based on analogous structures, the compound is anticipated to be harmful if swallowed and may cause skin and eye irritation or damage.[6][7] All contact, including inhalation, should be rigorously avoided.[8]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is non-negotiable. The following table summarizes the required equipment, with detailed explanations below to reinforce the causality behind each selection.

Protection TypeRecommended EquipmentSpecification & Rationale
Eye and Face Protection Chemical Splash Goggles and Full-Face ShieldGoggles must meet EN 166 (EU) or NIOSH (US) standards.[9] A face shield is mandatory over goggles to protect against splashes of this potentially corrosive material.[2]
Hand Protection Chemical-Resistant Gloves (Nitrile or Fluoro rubber)Disposable nitrile gloves offer sufficient protection for incidental contact. For prolonged handling or immersion, fluoro rubber (FKM) gloves are recommended.[2] Always consult the manufacturer's chemical resistance guide.
Body Protection Chemical-Resistant Laboratory CoatA fully buttoned, flame-resistant lab coat worn over personal clothing is required to maximize skin coverage and prevent contact.[8][9]
Foot Protection Closed-Toe, Chemical-Resistant ShoesShoes must fully cover the foot to protect against spills.[9]
Respiratory Protection NIOSH/MSHA-Approved RespiratorMandatory if handling outside of a certified chemical fume hood, if aerosol generation is possible, or if experiencing any irritation. An air-purifying respirator with organic vapor cartridges is appropriate.[2][9]

Operational Plan: From Receipt to Disposal

Adherence to a strict, step-by-step operational plan is critical for minimizing exposure and ensuring a safe laboratory environment.

  • Primary Containment : All handling of 1-(1-Benzylpiperidin-4-yl)ethan-1-amine must occur within a certified chemical fume hood to control vapor and aerosol exposure.

  • Emergency Access : Ensure that a fully functional eyewash station and safety shower are readily accessible and located close to the workstation.[9]

This workflow outlines the essential steps for safely managing the chemical during use.

cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep Verify Fume Hood & Emergency Equipment don_ppe Don Full PPE prep->don_ppe handle Handle Compound Inside Fume Hood don_ppe->handle avoid Avoid Aerosol Generation handle->avoid segregate Segregate Waste into DEDICATED Container avoid->segregate decontaminate Decontaminate Surfaces & Glassware segregate->decontaminate doff_ppe Doff PPE Correctly decontaminate->doff_ppe

Caption: Safe Handling Workflow for 1-(1-Benzylpiperidin-4-yl)ethan-1-amine.

  • Preparation : Before handling, verify that the chemical fume hood is operational and that safety showers and eyewash stations are unobstructed.

  • Donning PPE : Put on all required PPE as specified in the table above, ensuring gloves are inspected for any defects.

  • Chemical Handling :

    • Conduct all manipulations, including weighing and transfers, inside the fume hood.

    • Avoid breathing any vapors or mists.[3]

    • Use compatible tools and equipment.

    • Keep the container tightly closed when not in use.[9]

  • Post-Handling :

    • Decontaminate all surfaces and equipment after use.

    • Wash hands and any exposed skin thoroughly after handling, even if gloves were worn.[10]

Spill and Emergency Management

Immediate and correct response to a spill is critical.

spill Spill Occurs evacuate Evacuate Area & Alert Personnel spill->evacuate ventilate Ensure Adequate Ventilation (Fume Hood) evacuate->ventilate ppe Don Emergency PPE (incl. Respirator) ventilate->ppe contain Contain Spill with Inert Absorbent (Sand, Vermiculite) ppe->contain collect Collect Absorbed Material into Labeled Waste Container contain->collect clean Decontaminate Spill Area collect->clean dispose Dispose of all materials as Hazardous Waste clean->dispose

Caption: Immediate Spill Response Protocol.

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Seek immediate medical attention.[2]

  • Skin Contact : Take off immediately all contaminated clothing.[2] Wash skin with plenty of soap and water for 15-30 minutes. Seek immediate medical attention.[3]

  • Inhalation : Move the person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[3]

  • Ingestion : Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2]

Waste Disposal Plan

Proper disposal is a critical final step to ensure laboratory and environmental safety. As a nitrogenous heterocyclic compound, this chemical waste presents potential environmental and health risks and must be managed accordingly.[11][12]

  • Segregation : Collect all waste containing 1-(1-Benzylpiperidin-4-yl)ethan-1-amine in a dedicated, sealed hazardous waste container.[13] Do not mix with other waste streams, especially strong oxidizing agents or acids.[14]

  • Containerization : The waste container must be chemically compatible (e.g., high-density polyethylene), in good condition, and securely sealed.[13]

  • Labeling : Clearly label the container with "Hazardous Waste," the full chemical name "1-(1-Benzylpiperidin-4-yl)ethan-1-amine," and appropriate hazard pictograms (e.g., Corrosive, Irritant).

  • Storage : Store the sealed waste container in a designated, well-ventilated, and secure chemical waste storage area away from heat or ignition sources.

  • Final Disposal : Arrange for pick-up and disposal through a licensed hazardous waste management company. This is the most secure method to ensure compliance with all local and national regulations.[13] Never dispose of this chemical down the drain.

References

  • Personal protective equipment for handling 4-(Trifluoromethyl)benzylamine. Benchchem.
  • Safety Data Sheet: Benzylamine. Carl ROTH.
  • 1-(1-benzylpiperidin-4-yl)ethan-1-amine. Merck.
  • Treatment options of nitrogen heterocyclic compounds in industrial wastewater: From fundamental technologies to energy valorization applications and future process design strategies. PubMed.
  • Benzylamine. Santa Cruz Biotechnology.
  • Benzylamine. Apollo Scientific.
  • Essential Safety and Operational Guide for Handling N-Benzyl-N-bis-PEG4. Benchchem.
  • Greener Approach towards the Synthesis of Nitrogen Based Heterocycles. ResearchGate.
  • 1-Benzyl-4-piperidylamine. PubChem - NIH.
  • 1 - SAFETY DATA SHEET.
  • SAFETY DATA SHEET. TCI Chemicals.
  • Navigating the Safe Disposal of 1-Acetylpiperidine-4-carbohydrazide: A Procedural Guide. Benchchem.
  • 1-(1-Benzylpiperidin-4-yl)-N-methylmethanamine. PubChem.
  • Greener Approach towards the Synthesis of Nitrogen Based Heterocycles. IntechOpen.
  • SAFETY DATA SHEET. Sigma-Aldrich.
  • SAFETY DATA SHEET.
  • Heterocyclic nitrogenous pollutants in the environment and their treatment options - An overview. ResearchGate.
  • Advancing sustainability: Green chemistry applications of heterocyclic compounds for waste remediation. OAE Publishing Inc.
  • Safety Data Sheet: Piperidine. Carl ROTH.

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